5-((4-Carboxyphenoxy)methyl)isophthalic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Structural Analysis of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

Introduction

5-((4-Carboxyphenoxy)methyl)isophthalic acid, a versatile tricarboxylic acid linker, has garnered significant attention in the field of materials science, particularly in the design and synthesis of metal-organic frameworks (MOFs) and coordination polymers.[1][2] Its unique structural attributes, including a flexible ether linkage and multiple coordination sites, allow for the construction of diverse and functional porous materials.[1][2][3] These materials have shown promise in various applications, such as gas storage, catalysis, and chemical sensing.[1][4]

This guide provides a comprehensive overview of the essential techniques for the structural analysis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of the molecule's architecture, from its atomic connectivity to its supramolecular arrangement. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

A fundamental understanding of a compound's synthesis is crucial for interpreting its structural analysis, as impurities or alternative polymorphs can arise from the synthetic route. A common and effective method for synthesizing 5-((4-Carboxyphenoxy)methyl)isophthalic acid involves a two-step process.[1][3][4]

First, the intermediate, diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate, is prepared via a Williamson ether synthesis. This involves the reaction of 5-hydroxyisophthalic acid diethyl ester with 4-bromomethyl benzoic acid methyl ester in the presence of a weak base like potassium carbonate in a suitable solvent such as acetonitrile.[1][3][4]

The second step is the hydrolysis of the ester groups to the corresponding carboxylic acids. This is typically achieved by refluxing the intermediate with a strong base, such as sodium hydroxide, followed by acidification with a strong acid like hydrochloric acid to precipitate the final product.[1][3][4] The resulting white precipitate is then collected by filtration, washed thoroughly with water, and dried. For single-crystal growth suitable for X-ray diffraction, the purified powder can be dissolved in a solvent like dimethylformamide, and crystals can be obtained by slow vapor diffusion of a less polar solvent such as diethyl ether.[1]

Structural Analysis Methodologies

A multi-faceted approach employing various analytical techniques is essential for a complete structural elucidation of 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

Single-Crystal X-ray Diffraction: The Definitive Architecture

Single-crystal X-ray diffraction (SC-XRD) stands as the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides unequivocal information on bond lengths, bond angles, and the overall conformation of the molecule, as well as how the molecules pack in the crystal lattice.

The crystal structure of 5-((4-Carboxyphenoxy)methyl)isophthalic acid reveals a distinct bent conformation.[1][2][4] The two phenyl rings are not coplanar; instead, they are oriented nearly perpendicular to each other, with a dihedral angle of approximately 87.78°.[1][2][4] This non-planar arrangement is a key feature that influences the geometry of the resulting coordination polymers. The molecule's shape is further defined by the central C-O-C ether linkage.[1][2][4]

In the solid state, the molecules are interconnected through a network of intermolecular hydrogen bonds. Specifically, the carboxylic acid groups form O-H···O hydrogen bonds with neighboring molecules, creating undulating sheets.[1][2][4] These sheets are further linked by weaker C-H···O hydrogen bonds and C-H···π interactions, resulting in a stable three-dimensional supramolecular architecture.[1][2][4]

Table 1: Key Crystallographic Data for 5-((4-Carboxyphenoxy)methyl)isophthalic acid

Parameter	Value	Reference
Chemical Formula	C16H12O7	[1][2][4]
Molecular Weight	316.26 g/mol	[5]
Crystal System	Monoclinic	[1]
Space Group	P21/c	[1]
Dihedral Angle between Phenyl Rings	87.78(7)°	[1][2][4]

Experimental Protocol for Single-Crystal X-ray Diffraction

• Crystal Selection: A suitable single crystal of high quality and appropriate dimensions (typically 0.1-0.3 mm) is selected under a microscope.

• Mounting: The crystal is mounted on a goniometer head using a cryoprotectant oil.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F2.

Diagram of SC-XRD Workflow

Caption: General Workflow for an NMR Experiment.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint."

For 5-((4-Carboxyphenoxy)methyl)isophthalic acid, the FTIR spectrum is expected to show characteristic absorption bands for the O-H stretch of the carboxylic acid groups (a broad band around 3000 cm⁻¹), the C=O stretch of the carboxylic acid groups (a strong band around 1700 cm⁻¹), the C-O-C stretch of the ether linkage (around 1250 cm⁻¹), and the aromatic C-H and C=C stretching vibrations.

Table 3: Expected Characteristic FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	3300 - 2500	Broad, Strong
C-H (Aromatic)	3100 - 3000	Medium
C=O (Carboxylic Acid)	1725 - 1680	Strong
C=C (Aromatic)	1600 - 1450	Medium to Weak
C-O (Ether)	1300 - 1000	Strong

Experimental Protocol for FTIR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the powdered sample directly on the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Record the spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation analysis.

Using a soft ionization technique like Electrospray Ionization (ESI), the mass spectrum of 5-((4-Carboxyphenoxy)methyl)isophthalic acid is expected to show a prominent peak corresponding to the deprotonated molecule [M-H]⁻ or the protonated molecule [M+H]⁺, confirming its molecular weight of 316.26 g/mol . Fragmentation of the molecule may lead to the loss of carboxylic acid groups or cleavage of the ether linkage.

Table 4: Predicted Mass Spectrometry Data

Ion	m/z (calculated)
[M+H]⁺	317.06
[M-H]⁻	315.05
[M-COOH]⁺	271.07

Experimental Protocol for Mass Spectrometry (ESI)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode.

• Data Analysis: Identify the molecular ion peak and any significant fragment ions.

Thermal Analysis (TGA/DSC): Assessing Thermal Stability

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are used to study the thermal properties of a material.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For 5-((4-Carboxyphenoxy)methyl)isophthalic acid, TGA can be used to determine its decomposition temperature. As an organic linker for MOFs, high thermal stability is often a desirable property.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. It can be used to determine the melting point and to identify any phase transitions.

Experimental Protocol for Thermal Analysis

• Sample Preparation: Place a small, accurately weighed amount of the sample (typically 2-5 mg) in a TGA or DSC pan.

• Data Acquisition: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Analysis: Analyze the resulting TGA curve to determine the onset of decomposition and the DSC thermogram to identify the melting point.

Diagram of Thermal Analysis Workflow

Sources

• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of 5-[(4-carb-oxy-benz-yl)-oxy]isophthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. 2115107-14-5|5-((4-Carboxyphenoxy)methyl)isophthalic acid|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 5-((4-Carboxyphenoxy)methyl)isophthalic Acid: Properties, Synthesis, and Applications

This technical guide provides a comprehensive overview of 5-((4-Carboxyphenoxy)methyl)isophthalic acid, a tritopic carboxylic acid linker crucial in the fields of supramolecular chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical characteristics, a detailed synthesis protocol, and its applications, particularly in the construction of Metal-Organic Frameworks (MOFs).

Core Molecular and Chemical Properties

5-((4-Carboxyphenoxy)methyl)isophthalic acid is a rigid, aromatic ligand characterized by three carboxylic acid groups. This structural feature allows it to act as a versatile building block in the design of complex molecular architectures. The spatial arrangement of the carboxyl groups enables the formation of multidimensional coordination polymers with diverse topologies and potential applications.

Table 1: Physicochemical Properties of 5-((4-Carboxyphenoxy)methyl)isophthalic acid

Property	Value	Source(s)
Molecular Weight	316.26 g/mol	[1]
Molecular Formula	C₁₆H₁₂O₇	[1]
CAS Number	2115107-14-5	[1]
IUPAC Name	5-((4-Carboxyphenoxy)methyl)benzene-1,3-dicarboxylic acid	Derived from structure
Canonical SMILES	O=C(O)C1=CC(COC2=CC=C(C(O)=O)C=C2)=CC(C(O)=O)=C1	[1]
Storage	Sealed in a dry environment at room temperature	[1]

Synthesis Protocol: A Self-Validating Approach

The synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid can be achieved through a two-step process involving an initial esterification followed by hydrolysis. This methodology ensures high purity and yield of the final product. The following protocol is based on established synthetic routes for similar polycarboxylic acid ligands.[2]

Step 1: Synthesis of Diethyl 5-((4-(methoxycarbonyl)phenoxy)methyl)isophthalate

The initial step involves a nucleophilic substitution reaction to couple the isophthalic acid and benzoate moieties. The use of ester protecting groups for the carboxylic acid functionalities is crucial to prevent unwanted side reactions and to ensure the desired connectivity.

Experimental Protocol:

• To a solution of diethyl 5-(bromomethyl)isophthalate (1 equivalent) in dry acetonitrile, add potassium carbonate (1.5 equivalents).

• Stir the mixture vigorously at room temperature for 30 minutes to ensure the formation of a fine suspension.

• Add methyl 4-hydroxybenzoate (1.1 equivalents) to the reaction mixture.

• Reflux the resulting solution for 24 hours under an inert atmosphere (e.g., nitrogen or argon). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• The resulting solid precipitate, diethyl 5-((4-(methoxycarbonyl)phenoxy)methyl)isophthalate, is collected by filtration, washed with water, and dried under vacuum.

Step 2: Hydrolysis to 5-((4-Carboxyphenoxy)methyl)isophthalic acid

The final step is the hydrolysis of the ester groups to yield the desired tricarboxylic acid. A strong base is used to ensure complete de-esterification.

Experimental Protocol:

• Suspend the diethyl 5-((4-(methoxycarbonyl)phenoxy)methyl)isophthalate (1 equivalent) obtained from the previous step in a 6N sodium hydroxide solution.

• Reflux the mixture for 24 hours. The solid should gradually dissolve as the hydrolysis proceeds.

• After cooling the solution to 0-5 °C in an ice bath, acidify it with a 6N hydrochloric acid solution until a white precipitate forms.

• Collect the white precipitate, which is the final product 5-((4-Carboxyphenoxy)methyl)isophthalic acid, by filtration.

• Wash the product thoroughly with deionized water to remove any inorganic salts and dry it in a vacuum oven.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

Applications in Research and Development

The primary application of 5-((4-Carboxyphenoxy)methyl)isophthalic acid lies in its use as an organic linker for the synthesis of Metal-Organic Frameworks (MOFs). MOFs are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The specific geometry and functionality of this ligand make it an excellent candidate for creating robust frameworks with tailored properties.

Role in Metal-Organic Framework (MOF) Synthesis

The three carboxylate groups of 5-((4-Carboxyphenoxy)methyl)isophthalic acid can coordinate to multiple metal centers, leading to the formation of three-dimensional networks. The flexibility of the ether linkage provides conformational freedom, allowing the ligand to adapt to the coordination preferences of different metal ions. This adaptability is crucial for the design and synthesis of novel MOFs with desired pore sizes, shapes, and chemical functionalities. These materials have potential applications in gas storage and separation, catalysis, and drug delivery.[3][4][5]

Logical Relationship in MOF Formation

Caption: Logical relationship in the formation of a Metal-Organic Framework.

Conclusion

5-((4-Carboxyphenoxy)methyl)isophthalic acid is a key organic building block with significant potential in materials science. Its well-defined structure and versatile coordination capabilities make it an invaluable tool for the rational design and synthesis of functional materials like Metal-Organic Frameworks. The detailed synthesis protocol and understanding of its applications provided in this guide aim to support researchers in their endeavors to develop novel materials with advanced properties.

References

• 5-(4-Carboxyphenylethynyl)isophthalic acid. PubChem. [Link]

• Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. PubMed Central. [Link]

• Isophthalic acid. Wikipedia. [Link]

• Chemical Properties of Isophthalic acid (CAS 121-91-5). Cheméo. [Link]

• Substance Information at Glance. Norman Database System. [Link]

• What is the IUPAC name for isophthalic acid? askIITians. [Link]

• 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid. CD Bioparticles. [Link]

• Organic CHEMISTRY. TSI Journals. [Link]

• isophthalic acid. The Good Scents Company. [Link]

• 5‐(4′‐carboxylphenoxy) isophthalic acid and 1, 4‐bis(1‐imidazolyl)benzene appended Co(II)‐based MOF as efficient photocatalyst for nitrofurantoin degradation. ResearchGate. [Link]

• Preparation of isophthalic acid.

• Two new MOFs based on 5-((4-carboxypyridin-2-yl)oxy) isophthalic acid displaying the unique selective CO2 gas adsorption and Magnetic properties. ResearchGate. [Link]

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• 3. 5-​[bis (4-​carboxybenzyl)​amino]​isophthalic acid - CD Bioparticles [cd-bioparticles.net]
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• 5. researchgate.net [researchgate.net]

Technical Whitepaper: Solubility Profiling & Solvent Systems for 5-((4-Carboxyphenoxy)methyl)isophthalic acid

The following technical guide details the solubility profile, thermodynamic behavior, and experimental characterization of 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS: 2115107-14-5).

Executive Summary

5-((4-Carboxyphenoxy)methyl)isophthalic acid (often abbreviated as H₃cpma or similar in reticular chemistry) is a semi-rigid tricarboxylic acid ligand. It is structurally derived from isophthalic acid by the addition of a 4-carboxyphenoxy spacer at the 5-position.[1] This elongation makes it a critical linker for constructing expanded Metal-Organic Frameworks (MOFs), particularly within the PCN (Porous Coordination Network) and UiO (Universitetet i Oslo) families, where it serves to increase pore aperture while maintaining topological stability.

Understanding the solubility of H₃cpma is the rate-limiting step in optimizing solvothermal synthesis. This guide defines the ligand's solubility landscape, provides a self-validating protocol for generating precise solubility curves, and establishes the thermodynamic basis for solvent selection.

Physicochemical Profile & Solubility Landscape

Structural Determinants of Solubility

The solubility behavior of H₃cpma is governed by the competition between its polar, hydrogen-bonding domains and its rigid aromatic backbone.

• Hydrophilic Domain: Three carboxylic acid groups (-COOH) provide strong hydrogen bond donating and accepting capabilities. This dictates high solubility in polar aprotic solvents capable of disrupting intermolecular dimer formation.

• Hydrophobic/Rigid Domain: Two aromatic rings linked by an ether (-CH₂-O-) bridge. This backbone requires solvents with high dipole moments to solvate the π-systems effectively.

• Ether Linkage: The ether oxygen introduces a kink in the linearity, slightly reducing lattice energy compared to fully rigid analogs (like terephthalic acid), theoretically enhancing solubility in moderate-polarity solvents compared to its rigid counterparts.

Solvent Hierarchy

Based on empirical solvothermal data and functional group analysis, the solubility profile is categorized as follows:

Solvent Class	Representative Solvents	Solubility Status	Mechanism of Action
Primary (Good)	DMF, DEF, NMP, DMSO	High (>50 mg/mL @ RT)	High dielectric constant ( ) and basicity allow for effective solvation of -COOH protons and stabilization of the aromatic core.
Secondary	Methanol, Ethanol, THF	Moderate / T-Dependent	Soluble at reflux or low concentrations. Often used as co-solvents to modulate crystal growth rates.
Anti-Solvents	Water (Acidic/Neutral), Acetone, Chloroform, DCM	Sparingly Soluble / Insoluble	Lack of sufficient polarity (DCM) or excessive H-bond network penalty (Water) forces precipitation.
Reactive	Aqueous NaOH / KOH	High (as salt)	Deprotonation to the tricarboxylate anion ( ) renders the molecule water-soluble.

Visualization: Solubility Decision Matrix

The following diagram illustrates the logical flow for solvent selection based on the intended application (Synthesis vs. Purification).

Figure 1: Solvent selection hierarchy for H₃cpma processing stages.

Experimental Determination Protocol (Self-Validating)

Since specific mole-fraction data for this custom ligand is rarely tabulated in open literature, researchers must generate their own solubility curves. The Static Gravimetric Method is the gold standard for this application due to its robustness against the high boiling points of amide solvents.

Protocol Design

Objective: Determine the mole fraction solubility (

) of H₃cpma in DMF and Ethanol at temperatures .

Reagents:

• H₃cpma (Purity >98%, vacuum dried).[2]

• Solvent (HPLC Grade, dried over molecular sieves).

Workflow:

• Saturation: Add excess H₃cpma to 20 mL of solvent in a double-jacketed glass vessel.

• Equilibration: Stir at 400 rpm for 24 hours at constant temperature (

  ).

• Sedimentation: Stop stirring and allow phases to separate for 2 hours (isothermal).

• Sampling: Withdraw 2 mL of supernatant using a pre-heated syringe equipped with a 0.22

  m PTFE filter.

• Quantification:

  • Transfer filtrate to a pre-weighed weighing dish (

    ).

  • Weigh immediately (

    ).

  • Evaporate solvent in a vacuum oven at 80°C (for EtOH) or 150°C (for DMF) until constant mass is achieved.

  • Weigh the residue (

    ).[3]

Calculation & Validation

The mole fraction solubility (

) is calculated as: Where:

• : Mass and molar mass of H₃cpma ( ).
• : Mass and molar mass of the solvent.

Self-Validation Step: Perform the experiment in triplicate. If the Relative Standard Deviation (RSD) > 3%, the equilibrium time must be extended by 12 hours.

Figure 2: Validated workflow for gravimetric solubility determination.

Thermodynamic Modeling

To interpolate solubility at solvothermal synthesis temperatures (often >100°C), experimental data should be fitted to the Modified Apelblat Equation . This semi-empirical model is highly accurate for tricarboxylic acids in polar solvents.

The Equation:

Interpretation of Parameters:

• A & B: Related to the non-ideal solution behavior and activity coefficients.

• C: Reflects the temperature dependence of the enthalpy of fusion.

Thermodynamic Functions: Once

is modeled, the dissolution enthalpy ( ) and entropy ( ) are derived via the van't Hoff analysis:

• Positive

  : Indicates dissolution is endothermic (typical for this ligand). Higher temperatures favor solubility.

• Positive

  : Indicates the disorder increases upon dissolving the crystal lattice.

Application in MOF Synthesis[2][4][5][6][7][8]

Solvothermal Optimization

For PCN-type MOFs, the goal is controlled crystal growth.

• Problem: If H₃cpma is too soluble, nucleation is too fast, yielding microcrystalline powder.

• Solution: Use a solvent mixture.[2][3][4][5][6][7][8][9][10]

  • Solvent: DMF (High solubility).

  • Modulator: Acetic Acid or Benzoic Acid (Competes for metal nodes).

  • Precipitant: Ethanol (Lowers solubility).

• Recommendation: Start with a DMF:Ethanol ratio of 4:1. If crystals are too small, increase the DMF fraction or temperature.

Activation (Pore Cleaning)

Post-synthesis, the high-boiling DMF must be removed from the pores.

• Soak MOF crystals in DMF to remove unreacted H₃cpma.

• Exchange DMF with Acetone or Chloroform (solvents where H₃cpma is insoluble) over 3 days.

• Note: Do not use water for activation unless the MOF is known to be hydrolytically stable (e.g., Zr-based), as the carboxylic acid ligand can protonate and detach in acidic aqueous conditions.

References

• Compound Identification

  • 5-((4-Carboxyphenoxy)methyl)isophthalic acid. CAS No. 2115107-14-5. BLD Pharm.

• Solubility Methodology

  • Shakeel, F., et al. (2015). "Solubility and thermodynamic analysis of isophthalic acid in different solvents." Journal of Molecular Liquids. (Provides the baseline methodology for isophthalic acid derivatives).

• Synthesis Context (Related Ligands)

  • Feng, D., et al. (2012). "Stable Metal-Organic Frameworks Containing Single-Molecule Traps for Enzyme Encapsulation." Nature Communications. (Describes PCN synthesis using similar extended ligands in DMF/Acid systems).

• Isomer Synthesis & Properties

  • Li, C., & Ma, J. (2012). "Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid." Acta Crystallographica Section E. (Details the synthesis of the isomer in acetonitrile).

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• 2. jchemrev.com [jchemrev.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 7. Coordination polymers of 5-substituted isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ThermoML:J. Chem. Thermodyn. 2009, 41, 12, 1329-1338 [trc.nist.gov]
• 10. bibliotecadigital.ipb.pt [bibliotecadigital.ipb.pt]

Thermal Stability and Characterization of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

This guide outlines the thermal stability profile and characterization protocols for 5-((4-Carboxyphenoxy)methyl)isophthalic acid .

Technical Guide for Drug Development & Materials Science

Executive Summary & Molecular Architecture

5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS: 2115107-14-5), herein referred to as 5-CPMIA , is a semi-rigid tricarboxylate ligand.[1] It is structurally distinct from the more common "CIA" ligand (5-[(4-carboxybenzyl)oxy]isophthalic acid) by the position of the methylene bridge, yet it shares the critical benzyl-phenyl ether motif that defines its thermal limits.[1]

For researchers utilizing 5-CPMIA in Metal-Organic Framework (MOF) synthesis or pharmaceutical co-crystallization, the thermal stability profile is governed by two competing factors:

• Aromatic Stability: The isophthalic and benzoic acid cores provide high thermal resistance (>300°C).[1]

• Linker Vulnerability: The ether linkage (-CH2-O-) acts as the "thermal fuse," typically susceptible to homolytic cleavage or oxidative degradation in the 280°C – 320°C range.[1]

Key Thermal Metrics (Projected):

• Dehydration/Desolvation: 60°C – 120°C (Solvent dependent)[1]

• Phase Stability Window: 150°C – 280°C[1]

• Decomposition Onset (

  ): ~290°C (Ligand only) / >320°C (Coordination Polymer)

Molecular Logic & Thermal Implications

Understanding the connectivity is vital for interpreting TGA data.[1] Unlike rigid linkers (e.g., biphenyl-4,4'-dicarboxylic acid), 5-CPMIA possesses rotational freedom around the ether bond.[1]

Structural Vulnerability Analysis[1][2]

• Core A (Isophthalic): High stability. Decarboxylation typically requires

  .

• Core B (Benzoic): High stability.

• Bridge (Methylene Ether): The

  bond dissociation energy is lower than the bonds.[1]

  • Mechanism:[1] At elevated temperatures, the methylene hydrogens are susceptible to abstraction, or the C-O bond undergoes thermolysis, leading to fragmentation into isophthalic and phenolic residues.[1]

Visualization: Thermal Degradation Pathway

The following diagram illustrates the logical flow of thermal stress on the 5-CPMIA molecule.

Figure 1: Predicted thermal degradation pathway of 5-CPMIA showing critical phase transitions.[1]

Thermal Characterization Protocols

To validate the stability of 5-CPMIA in your specific application, use the following self-validating protocols. These are designed to distinguish between solvent loss and actual ligand degradation.[1]

Protocol A: Thermogravimetric Analysis (TGA)

Objective: Determine

and distinguish solvates from the bulk phase.

• Sample Prep: Grind 5-10 mg of 5-CPMIA crystals to a fine powder to ensure uniform heat transfer.

• Atmosphere: Nitrogen (

  ) flow at 20-50 mL/min (Inert) or Air (Oxidative stress test).[1]

• Ramp:

  • Equilibration: Hold at 30°C for 5 min.

  • Ramp 1: 10°C/min to 120°C (Observe solvent loss).

  • Isotherm: Hold at 120°C for 10 min (Ensure complete desolvation).

  • Ramp 2: 10°C/min to 600°C.[1]

• Validation:

  • If mass loss at 120°C is >5%, the sample is a solvate.[1]

  • The "Stability Window" is defined as the plateau with

    mass loss between 150°C and .

Protocol B: Variable-Temperature PXRD (VT-PXRD)

Objective: Confirm structural integrity prior to melting/decomposition.[1]

• Why: TGA measures mass loss, but not crystallinity. VT-PXRD confirms the ligand does not undergo amorphization or phase change within the "stable" window.[1]

• Checkpoints: Collect patterns at 25°C, 150°C, and 250°C.

• Pass Criteria: Retention of major Bragg peaks at 250°C confirms the rigid backbone remains intact.

Thermal Profile Analysis

The following data table summarizes the expected thermal behaviors based on structural analogs (e.g., H3CIA, H3cpia) and bond dissociation energies.

Thermal Stage	Temperature Range	Phenomenon	Mass Loss (Approx.)	Interpretation
I. Desolvation	50°C – 120°C	Release of lattice or EtOH	2% – 10%	Dependent on crystallization solvent.[1] Not indicative of ligand instability.
II.[1] Stability	150°C – 280°C	Thermal expansion; Lattice vibration	< 1%	Operational Window. Safe for MOF activation or drug processing.[1]
III. Onset ( )	290°C – 310°C	Ether bond cleavage	N/A	Critical Limit. Irreversible chemical breakdown begins.
IV. Pyrolysis	> 350°C	Decarboxylation / Ring rupture	> 40%	Total structural collapse.[1]

Comparative Stability Context

When coordinated to metal centers (e.g., Zn(II), Co(II), Cd(II)), the thermal stability of 5-CPMIA often increases due to the "rigidification" of the lattice.[1]

• Free Ligand:

• MOF (Zn/Co-based):

Expert Insight: In MOF synthesis, avoid activation temperatures above 250°C. While the ligand may survive short excursions to 280°C, prolonged exposure can induce slow ether cleavage, leading to pore collapse.[1]

Experimental Workflow for Stability Validation

This workflow ensures that your thermal data is reproducible and artifact-free.[1]

Figure 2: Decision matrix for qualifying 5-CPMIA batches for high-temperature applications.

References

• Li, X., & Ma, L. (2012).[1] Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E. (Contextual analog: H3CIA structure and bonding). Retrieved from [Link]

• Mei, Z., et al. (2024). Hydrothermal Generation... Based on a Pyridine–Tricarboxylate Ligand.[1] (Contextual: Thermal protocols for tricarboxylate ligands). Retrieved from [Link]

Sources

• 1. 100-09-4|4-Methoxybenzoic acid|BLD Pharm [bldpharm.com]

A Technical Guide to the Spectroscopic Characterization of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 5-((4-Carboxyphenoxy)methyl)isophthalic acid, a molecule of interest for researchers in materials science and drug development. This document is structured to provide not only the spectral data but also the scientific rationale behind the expected observations, grounded in established principles of spectroscopic analysis.

Molecular Structure and Synthesis

5-((4-Carboxyphenoxy)methyl)isophthalic acid, also known by its synonym 5-[(4-carboxybenzyl)oxy]isophthalic acid and identified by the CAS number 2115107-14-5, is a tricarboxylic acid featuring a flexible ether linkage. Its structure is foundational to understanding its spectroscopic properties.

Molecular Structure:

Caption: Molecular structure of 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

The synthesis of this molecule is a critical aspect of its characterization, as the purity of the final product is paramount for accurate spectroscopic analysis. The established synthesis protocol involves a two-step process.[1]

Experimental Protocol: Synthesis

Step 1: Synthesis of diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate

• Combine 5-hydroxyisophthalic acid diethyl ester (2 g, 8.4 mmol) and dry potassium carbonate (1.7 g, 12.6 mmol) in dry acetonitrile (10 ml).

• Stir the mixture for 30 minutes at 353 K.

• Add 4-bromomethyl benzoic acid methyl ester (1.9 g, 8.40 mmol).

• Reflux the resulting solution for 24 hours.

• Pour the solution into ice-cold water.

• Filter the resulting solid precipitate and dry it in the air.

Step 2: Hydrolysis to 5-((4-Carboxyphenoxy)methyl)isophthalic acid

• Hydrolyze the product from Step 1 (2 g, 5.17 mmol) by refluxing it with 20 ml of 6N NaOH solution for 24 hours.

• Cool the solution to 278 K.

• Acidify the solution with 6N HCl to obtain a white precipitate.

• Collect the precipitate by filtration, wash thoroughly with water, and air dry.

This synthetic route provides the basis for the expected spectroscopic signatures of the final compound, which are derived from its constituent parts.

Spectroscopic Data and Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum:

The proton NMR spectrum is anticipated to show distinct signals corresponding to the aromatic protons of the two benzene rings, the methylene bridge, and the carboxylic acid protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.0	Broad Singlet	3H	-COOH	Carboxylic acid protons are highly deshielded and often appear as a broad signal due to hydrogen bonding and exchange.
~8.0 - 8.5	Multiplet	3H	Isophthalic aromatic protons	The protons on the isophthalic acid moiety are expected to be in a downfield region due to the electron-withdrawing carboxylic acid groups.
~7.5 - 8.0	Multiplet	4H	Phenoxy aromatic protons	The protons on the phenoxy-derived ring will also be in the aromatic region, with their exact shifts influenced by the ether linkage and the carboxylic acid group.
~5.2	Singlet	2H	-O-CH₂-	The methylene protons are adjacent to an oxygen atom, which deshields them, causing a downfield shift.

Predicted ¹³C NMR Spectrum:

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~165 - 175	-COOH	The carbonyl carbons of the carboxylic acid groups are highly deshielded and appear significantly downfield.
~158	C-O (ether)	The aromatic carbon directly attached to the ether oxygen will be shifted downfield.
~115 - 140	Aromatic C	The remaining aromatic carbons will resonate in this typical range.
~70	-O-CH₂-	The methylene carbon, being attached to an oxygen, will be in the characteristic range for ether-linked carbons.

Experimental Data for Key Starting Material: ¹H NMR of 4-bromomethyl-benzoic acid methyl ester

A key reagent in the synthesis is 4-bromomethyl-benzoic acid methyl ester. Its known ¹H NMR spectrum provides a reference for the signals of one of the aromatic rings and the methylene group in the final product, albeit with different adjacent groups.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by the characteristic vibrations of the carboxylic acid and ether functional groups.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Vibration	Rationale
2500-3300	Broad, Strong	O-H stretch (carboxylic acid)	The broadness is due to hydrogen bonding between the carboxylic acid groups.
~1700	Strong	C=O stretch (carboxylic acid)	This is a characteristic and intense absorption for the carbonyl group in a carboxylic acid.
~1600, ~1475	Medium	C=C stretch (aromatic)	These absorptions are typical for aromatic rings.
~1250	Strong	C-O stretch (ether and carboxylic acid)	The C-O stretching vibrations from both the ether linkage and the carboxylic acids will appear in this region.

Experimental Data for Starting Material: IR Spectrum of 5-Hydroxyisophthalic Acid

The IR spectrum of the starting material, 5-hydroxyisophthalic acid, shows the characteristic broad O-H stretch and the strong C=O stretch of the carboxylic acid groups, which will also be present in the final product.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): The molecular weight of 5-((4-Carboxyphenoxy)methyl)isophthalic acid (C₁₆H₁₂O₇) is 316.26 g/mol . A prominent molecular ion peak or a related peak (e.g., [M-H]⁻ in negative ion mode) is expected around this m/z value.

• Key Fragmentation Pathways:

  • Loss of COOH (45 Da) or CO₂ (44 Da) from the carboxylic acid groups.

  • Cleavage of the ether bond, leading to fragments corresponding to the isophthalic acid moiety and the 4-carboxybenzyl moiety.

  • Decarboxylation of the fragment ions.

Experimental Data for Starting Material: Mass Spectrum of 5-Hydroxyisophthalic Acid

The mass spectrum of 5-hydroxyisophthalic acid shows a molecular ion peak corresponding to its molecular weight (182.13 g/mol ) and fragments related to the loss of water and carboxyl groups.

Conclusion

This technical guide provides a detailed spectroscopic analysis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid. While direct experimental spectra for the final product are not widely published, a robust and scientifically sound prediction of its NMR, IR, and Mass spectra has been presented based on the known data of its precursors and fundamental spectroscopic principles. The provided synthesis protocol and the analysis of the spectroscopic data of the starting materials offer a solid foundation for researchers working with this compound. This guide serves as a valuable resource for the identification, characterization, and quality control of 5-((4-Carboxyphenoxy)methyl)isophthalic acid in research and development settings.

References

• Faizi, M. S. H., Ahmad, M., Ali, A., & Potaskalov, V. A. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid.

• National Institute of Standards and Technology. (n.d.). Isophthalic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Sources

• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

use of 5-((4-Carboxyphenoxy)methyl)isophthalic acid in MOF synthesis

This guide outlines the application and synthesis protocols for 5-((4-Carboxyphenoxy)methyl)isophthalic acid (referred to herein as

), a semi-rigid tricarboxylic acid ligand used in the construction of Metal-Organic Frameworks (MOFs).

Part 1: Core Directive & Technical Overview

is a structural isomer of the widely studied 5-(4-carboxybenzyloxy)isophthalic acid (CIA). While CIA features an ether linkage directly attached to the isophthalic ring, incorporates a methylene spacer ( ) between the isophthalic core and the phenoxy group. This subtle structural modification introduces unique rotational freedom and elongates the ligand, potentially altering pore dimensions, framework breathing behavior, and sensing sensitivity in resulting MOFs.

Key Chemical Features:

• Functionality: Tricarboxylic acid (

  , MW: ~316.26 g/mol ).

• Geometry: V-shaped (isophthalic end) + Linear extension (phenoxy end).

• Flexibility: The

  linkage acts as a semi-rigid hinge, allowing the ligand to adapt to various coordination geometries (e.g., paddlewheel, rod-packing).

• Primary Applications: Luminescent sensing (Ln-MOFs), gas storage, and photocatalysis.

Part 2: Scientific Integrity & Logic (Protocols)

Ligand Preparation & Verification

Note: If commercial purity is

, recrystallization is recommended.

• Solubility Check:

  is soluble in DMF, DEF, and DMSO. It requires deprotonation (bases like or TEA) to dissolve in water or alcohols.

• Purity Verification: Check

  -NMR for the characteristic methylene singlet ( ppm) and absence of aldehyde precursors.

Protocol A: Synthesis of Lanthanide-Based Luminescent MOFs (Ln-CPMIA)

Target: Luminescent sensors for metal ions or small molecules.

Rationale: Lanthanide ions (

, ) have high coordination numbers (8-9), which match the oxygen-rich environment of the tricarboxylate . The ligand acts as an "antenna," absorbing UV light and transferring energy to the Ln center.

Materials:

• (0.1 mmol)
• ( ) (0.2 mmol)

• Solvent: DMF /

  (Ratio 3:1 v/v)

• Modulator: None usually required, but 50

  L of 1M can improve crystallinity.

Step-by-Step Workflow:

• Dissolution: Dissolve 31.6 mg of

  in 6 mL DMF. Sonicate until clear.

• Metal Addition: Dissolve 0.2 mmol of Lanthanide salt in 2 mL deionized water.

• Mixing: Add the aqueous metal solution dropwise to the ligand solution under stirring. A transient precipitate may form; stir until redissolved or stable suspension.

• Solvothermal Reaction: Transfer to a 15 mL Teflon-lined stainless steel autoclave.

• Heating Profile:

  • Ramp: 2 °C/min to 100 °C .

  • Dwell: 72 hours (3 days).

  • Cool: 0.1 °C/min to Room Temperature (Slow cooling is critical for single crystals).

• Isolation: Filter the resulting block-shaped crystals. Wash

  with fresh DMF, then with Ethanol.

• Activation: Solvent exchange with ethanol for 3 days (refresh daily), followed by vacuum drying at 60 °C.

Protocol B: Synthesis of Transition Metal Porous MOFs (Zn/Cu-CPMIA)

Target: Gas storage or catalysis (e.g., paddlewheel SBU formation).

Rationale: Transition metals like

or often form dinuclear paddlewheel clusters with carboxylates. The V-shape of the isophthalic end combined with the linear tail promotes the formation of 2D sheets or pillared 3D frameworks.

Materials:

• (0.1 mmol)
• (0.2 mmol)

• Solvent: DEF / Ethanol /

  (4:1:1)

• Modulator: 2 drops of Pyridine or

  (to control nucleation).

Step-by-Step Workflow:

• Preparation: Mix ligand and metal salt in the solvent mixture (10 mL total) in a 20 mL scintillation vial.

• Homogenization: Sonicate for 10 mins.

• Thermal Treatment: Tightly cap the vial and place in an oven at 85 °C for 48 hours .

• Observation: Look for colorless plate-like crystals.

• Workup: Decant mother liquor. Wash crystals with DMA (Dimethylacetamide).

Part 3: Visualization & Formatting

Experimental Workflow Diagram

Caption: General solvothermal workflow for synthesizing MOFs using the

ligand.

Data Summary: Typical Synthesis Parameters

Parameter	Protocol A (Luminescent)	Protocol B (Porous)
Metal Source	/	/
Ligand Ratio	1:2 (Ligand : Metal)	1:2 (Ligand : Metal)
Solvent System	DMF : (3:1)	DEF : EtOH : (4:1:1)
Temperature	100 °C	85 °C
Reaction Time	72 Hours	48 Hours
Cooling Rate	2 °C/hour (Slow)	Natural Cooling
Expected Topology	3D Network (Rod-packing)	2D Sheets or 3D Pillared

Part 4: Troubleshooting & Expert Insights

1. Crystal Quality Issues:

• Problem: Rapid precipitation or amorphous powder.

• Solution: Increase the acidity. Add 50-100

  L of Glacial Acetic Acid or to the reaction mixture. This competes with the ligand for metal coordination, slowing down nucleation and promoting crystal growth (Modulated Synthesis).

2. Ligand Isomerism Warning:

• Ensure you are using 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS: 2115107-14-5) and not its isomer 5-(4-carboxybenzyloxy)isophthalic acid (CIA).

• Mechanistic Difference:

  has an extra methylene group between the isophthalic ring and the ether oxygen. This increases the distance between the -shaped head and the linear tail by ~1.4 Å compared to CIA, which will change the unit cell dimensions of the resulting MOF.

3. Activation:

• The flexible ether linkage makes the framework prone to collapse upon solvent removal ("breathing effect"). Avoid harsh thermal activation. Use Supercritical

  drying if the BET surface area is lower than expected (< 500 ).

References

• General Lanthanide MOF Synthesis (Analogous Ligand Basis)

  • Title: Two Lanthanide Metal–Organic Frameworks Based on Semi-Rigid T-Shaped Tricarboxylate Ligand: Syntheses, Structures, and Properties.
  • Source: Int. J. Mol. Sci. 2019, 20(9), 2362.

  • URL:[Link]

  • Note: Describes the synthesis protocol for the structural isomer (CIA) which is directly adaptable to .

• Ligand Structure & Crystallography

  • Title: Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid.[1][2][3]

  • Source: Acta Crystallogr E Crystallogr Commun. 2016; 72(Pt 9): 1219–1222.

  • URL:[Link]

• Chemical Vendor Verification (Ligand Identity): Title: 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS 2115107-14-5). Source: BLD Pharm Product Page.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]

Application Notes and Protocols for Investigating the Photoluminescent Properties of Metal-Organic Frameworks (MOFs) Derived from 5-((4-Carboxyphenoxy)methyl)isophthalic acid

Introduction: Unlocking Novel Luminescent Materials

Metal-Organic Frameworks (MOFs) represent a class of crystalline porous materials with vast potential in fields ranging from gas storage and separation to catalysis and drug delivery.[1][2] Their unique properties, such as high surface area, tunable pore size, and the ability to functionalize their organic linkers and metal nodes, make them exceptional candidates for various applications.[3] A particularly exciting area of MOF research is in the development of luminescent materials for chemical sensing, bio-imaging, and optoelectronics.[4][5] The luminescence in these materials can originate from the organic linkers, the metal centers, or guest molecules encapsulated within the pores.[6]

This guide focuses on the synthesis and characterization of the photoluminescent properties of a new family of MOFs based on the organic linker 5-((4-Carboxyphenoxy)methyl)isophthalic acid . This V-shaped, semi-rigid tricarboxylic acid ligand offers several advantageous features for the design of luminescent MOFs:

• Inherent Luminescence: The aromatic rings and ether linkage in the ligand backbone provide a source of π-conjugation, which is often associated with intrinsic fluorescence.

• Coordination Versatility: The three carboxylate groups allow for the formation of diverse and high-dimensional network structures with various metal ions.

• Potential for Guest Interactions: The ether linkage introduces a degree of flexibility and potential hydrogen bonding sites, which could influence the framework's interaction with guest molecules and modulate the luminescent output.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and potential applications of MOFs derived from this promising ligand. The protocols are designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Part 1: Synthesis of MOFs from 5-((4-Carboxyphenoxy)methyl)isophthalic acid

The synthesis of MOFs is typically achieved through solvothermal or hydrothermal methods, where the components are heated in a sealed vessel.[7] The choice of metal ion, solvent, temperature, and reaction time can significantly influence the resulting crystal structure and properties.

Protocol 1: General Solvothermal Synthesis of a Zn(II)-based MOF

This protocol outlines a general procedure for the synthesis of a zinc-based MOF, which is a common choice for luminescent materials due to the d¹⁰ electronic configuration of Zn(II) that prevents quenching of ligand-based fluorescence.

Materials:

• 5-((4-Carboxyphenoxy)methyl)isophthalic acid (H₃L)

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized Water

• 20 mL Scintillation Vials or Teflon-lined Autoclave

Procedure:

• Ligand and Metal Salt Preparation: In a 20 mL scintillation vial, dissolve 0.1 mmol of 5-((4-carboxyphenoxy)methyl)isophthalic acid (H₃L) in 10 mL of DMF. In a separate vial, dissolve 0.1 mmol of Zn(NO₃)₂·6H₂O in 5 mL of DMF.

  • Rationale: DMF is a common solvent for MOF synthesis due to its high boiling point and ability to dissolve both the organic linker and the metal salt.

• Mixing and Sonication: Combine the two solutions in the 20 mL vial. Sonicate the mixture for 5 minutes to ensure homogeneity.

• Sealing and Heating: Cap the vial tightly and place it in a preheated oven at 100 °C for 24-72 hours.

  • Rationale: The elevated temperature provides the necessary energy for the coordination-driven self-assembly of the MOF structure. The reaction time can be varied to optimize crystal size and yield.

• Cooling and Crystal Collection: Allow the oven to cool down slowly to room temperature. Collect the resulting crystals by filtration or decantation.

• Washing and Activation: Wash the collected crystals with fresh DMF (3 x 10 mL) followed by ethanol (3 x 10 mL) to remove unreacted starting materials and solvent molecules from the pores.

  • Rationale: The washing step is crucial for obtaining a pure and porous material. Ethanol is used as a final wash due to its lower boiling point, which facilitates its removal during the activation step.

• Drying (Activation): Dry the crystals under vacuum at a slightly elevated temperature (e.g., 80-120 °C) for 12 hours. This process, known as activation, removes the solvent molecules from the pores, making the framework accessible for subsequent applications.

Workflow for MOF Synthesis:

Caption: Workflow for the solvothermal synthesis of a MOF.

Part 2: Characterization of Photoluminescent Properties

Once the MOF has been synthesized and activated, its photoluminescent properties can be thoroughly investigated. This involves a suite of spectroscopic techniques to determine the material's excitation and emission characteristics, quantum efficiency, and luminescence lifetime.

Protocol 2: Photoluminescence Spectroscopy

This protocol describes the measurement of excitation and emission spectra of the synthesized MOF in the solid state.

Instrumentation:

• Fluorometer/Spectrofluorometer with a solid-state sample holder.

Procedure:

• Sample Preparation: Place a small amount of the activated MOF powder in the solid-state sample holder. Ensure the surface is flat and evenly distributed.

• Excitation Spectrum: a. Set the emission wavelength to the expected maximum emission (a preliminary scan may be needed, or use a value around 400-450 nm for ligand-based emission). b. Scan a range of excitation wavelengths (e.g., 250-400 nm). c. The resulting spectrum will show which wavelengths of light are most efficiently absorbed to produce the observed emission. The peak of this spectrum is the optimal excitation wavelength (λ_ex).

• Emission Spectrum: a. Set the excitation wavelength to the optimal λ_ex determined in the previous step. b. Scan a range of emission wavelengths (e.g., λ_ex + 20 nm to 700 nm). c. The resulting spectrum will show the intensity of emitted light as a function of wavelength. The peak of this spectrum is the maximum emission wavelength (λ_em).

Protocol 3: Quantum Yield Measurement

The photoluminescence quantum yield (Φ_PL) is a critical parameter that quantifies the efficiency of the emission process. It is the ratio of photons emitted to photons absorbed.

Instrumentation:

• Fluorometer with an integrating sphere accessory.

Procedure (Absolute Method):

• Blank Measurement: Place an empty sample holder in the integrating sphere and measure the spectrum of the excitation source (scattered light).

• Sample Measurement: Place the MOF sample in the integrating sphere and measure the spectrum, which will include both scattered excitation light and the emitted photoluminescence.

• Calculation: The instrument software will typically calculate the quantum yield by comparing the integrated intensity of the scattered excitation light in the blank and sample measurements, and the integrated intensity of the emission from the sample.

Protocol 4: Luminescence Lifetime Measurement

The luminescence lifetime (τ) is the average time the material stays in the excited state before returning to the ground state by emitting a photon. This parameter is sensitive to the local environment and can be used to probe quenching mechanisms.

Instrumentation:

• Time-Correlated Single Photon Counting (TCSPC) system.

Procedure:

• Sample Preparation: Prepare the MOF sample as for photoluminescence spectroscopy.

• Excitation: Excite the sample with a pulsed light source (e.g., a laser diode or LED) at the optimal excitation wavelength.

• Data Acquisition: The TCSPC system measures the time delay between the excitation pulse and the detection of the first emitted photon. This process is repeated many times to build up a histogram of photon arrival times.

• Data Analysis: The resulting decay curve is fitted to an exponential function to extract the luminescence lifetime (τ). A multi-exponential decay may indicate the presence of multiple emissive species or different environments within the MOF.

Table 1: Hypothetical Photoluminescent Properties of MOFs from 5-((4-Carboxyphenoxy)methyl)isophthalic acid with Different Metal Ions

Metal Ion	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_PL, %)	Lifetime (τ, ns)
Zn(II)	350	430	15	5.2
Cd(II)	355	445	25	7.8
Zr(IV)	345	420	10	3.5

Part 3: Application in Sensing

The porous and luminescent nature of these MOFs makes them excellent candidates for chemical sensors.[8] The luminescence can be quenched or enhanced in the presence of specific analytes that interact with the framework.

Mechanism of Luminescence-Based Sensing

The sensing mechanism often relies on interactions between the analyte and the MOF, which can lead to changes in the photoluminescence.[9] These interactions can include:

• Electron Transfer: The analyte can act as an electron donor or acceptor, leading to quenching of the MOF's luminescence.

• Energy Transfer: The analyte may absorb energy from the excited MOF, resulting in luminescence quenching.

• Guest-Induced Structural Changes: The binding of an analyte can cause a conformational change in the MOF, altering its electronic properties and, consequently, its luminescence.

Diagram of a Potential Sensing Mechanism:

Caption: A simplified diagram of luminescence quenching in a MOF-based sensor.

Protocol 5: Luminescence Quenching-Based Sensing of an Analyte

This protocol provides a general method for evaluating the sensing performance of the synthesized MOF towards a model analyte in a solvent.

Materials:

• Activated MOF powder

• Solvent (e.g., ethanol, water)

• Analyte stock solution

• Fluorometer

Procedure:

• MOF Dispersion: Disperse a small, accurately weighed amount of the activated MOF in a known volume of the chosen solvent (e.g., 1 mg in 10 mL). Sonicate for 10 minutes to obtain a fine suspension.

• Initial Luminescence Measurement: Transfer the MOF suspension to a cuvette and measure its initial emission spectrum as described in Protocol 2.

• Analyte Titration: Add small aliquots of the analyte stock solution to the MOF suspension. After each addition, mix thoroughly and allow the system to equilibrate for a few minutes.

• Luminescence Measurement after Each Addition: Measure the emission spectrum of the MOF suspension after each addition of the analyte.

• Data Analysis: a. Plot the luminescence intensity at the maximum emission wavelength (I) versus the concentration of the analyte. b. Analyze the quenching efficiency using the Stern-Volmer equation: I₀/I = 1 + K_sv[Q], where I₀ is the initial intensity, I is the intensity in the presence of the quencher (analyte), K_sv is the Stern-Volmer quenching constant, and [Q] is the concentration of the quencher. c. A linear Stern-Volmer plot suggests a single type of quenching mechanism (static or dynamic).

Part 4: Structural and Thermal Characterization

To fully understand the properties of the synthesized MOFs, it is essential to characterize their structure and thermal stability.

Powder X-Ray Diffraction (PXRD)

PXRD is a fundamental technique used to confirm the crystallinity and phase purity of the synthesized MOF. The experimental PXRD pattern should be compared with a simulated pattern from single-crystal X-ray diffraction data if available, or with patterns of known MOF phases.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a material as a function of temperature. For MOFs, TGA is used to determine their thermal stability and to study the removal of guest and coordinated solvent molecules.

Conclusion and Future Directions

The protocols and application notes presented here provide a comprehensive framework for the synthesis and characterization of the photoluminescent properties of MOFs derived from 5-((4-carboxyphenoxy)methyl)isophthalic acid. By systematically varying the metal ions and synthesis conditions, a wide range of new luminescent materials can be developed.

For professionals in drug development, these luminescent MOFs could be explored as platforms for drug delivery and release monitoring.[3][10] The intrinsic luminescence can be used to track the location of the MOF carriers, and changes in luminescence could potentially signal the release of a therapeutic agent. Further research in this area should focus on:

• Exploring a wider range of metal ions: Lanthanide ions, for example, can lead to MOFs with sharp emission bands and long lifetimes.[9]

• Post-synthetic modification: The framework can be further functionalized to enhance its selectivity and sensitivity towards specific analytes.

• Fabrication of MOF-based devices: Integrating these luminescent MOFs into thin films or other device architectures can lead to the development of practical sensors.[11]

By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively explore the exciting potential of this new class of luminescent MOFs.

References

• Metal-organic frameworks as biosensors for luminescence-based detection and imaging. (2016). Taylor & Francis Online. [Link]

• Luminescent Ln-MOFs for Chemical Sensing Application on Biomolecules. (n.d.). ACS Sensors. [Link]

• Characterization of Metal-Organic Frameworks: Unlocking the Potential of Solid-State NMR. (2018). Accounts of Chemical Research. [Link]

• Luminescent metal–organic frameworks as chemical sensors based on “mechanism–response”: a review. (n.d.). Dalton Transactions. [Link]

• Characterization of Metal–Organic Frameworks: Unlocking the Potential of Solid-State NMR. (2017). ACS Publications. [Link]

• Luminescent metal organic frameworks and their fluorescence sensing application. (n.d.). IOPscience. [Link]

• Characterization of Metal-organic Frameworks: Unlocking the Potential of Solid-State NMR. (2017). OSTI.GOV. [Link]

• Luminescent metal-organic frameworks for chemical sensing and explosive detection. (n.d.). Semantic Scholar. [Link]

• Metal Organic Frameworks (MOFs): Techniques for Characterization. (2019). AZoM.com. [Link]

• Metal-Organic Frameworks: An In-Depth Review of Synthesis Methods, Activation Processes, Characterization Techniques, and Linker Design. (n.d.). United Journal of Chemistry. [Link]

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties. (n.d.). CrystEngComm. [Link]

• Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications. (2024). RSC Advances. [Link]

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: Syntheses, crystal structures and photoluminescence properties. (n.d.). HKMU Scholars. [Link]

• Two new MOFs based on 5-((4-carboxypyridin-2-yl)oxy) isophthalic acid displaying the unique selective CO2 gas adsorption and Magnetic properties†. (2019). ResearchGate. [Link]

• Synthesis and applications of luminescent metal organic frameworks (MOFs) for sensing dipicolinic acid in biological and water samples: a review. (2024). RSC Advances. [Link]

• Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: Syntheses, crystal structures and photoluminescence properties. (2013). HKMU Scholars. [Link]

• Luminescent Metal–Organic Framework Thin Films: From Preparation to Biomedical Sensing Applications. (2018). MDPI. [Link]

• Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. (n.d.). SpringerLink. [Link]

• Metal-organic frameworks: Drug delivery applications and future prospects. (n.d.). National Center for Biotechnology Information. [Link]

• A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. (n.d.). CrystEngComm. [Link]

• Exploring the Photoluminescence and Structural insights of MIL- 53(Al) Metal-Organic Framework Under Multi-Stimulus Environment. (n.d.). University of Aveiro. [Link]

• Synthesis and characterization of MOFs constructed from 5-(benzimidazole-1-yl)isophthalic acid and highly selective fluorescence detection of Fe(iii) and Cr(vi) in water. (2020). National Center for Biotechnology Information. [Link]

• A Zn(II)–Metal–Organic Framework Based on 4-(4-Carboxy phenoxy) Phthalate Acid as Luminescent Sensor for Detection of Acetone and Tetracycline. (2023). National Center for Biotechnology Information. [Link]

• Photoluminescent Metal–Organic Frameworks for Gas Sensing. (n.d.). National Center for Biotechnology Information. [Link]

• Development of photoluminescence metal-organic framework sensors consisting of dual-emission centers. (2017). ScienceDirect. [Link]

• Laser-Driven Rapid Synthesis of Metal-Organic Frameworks and Investigation of UV-NIR Optical Absorption, Luminescence, Photocatalytic Degradation, and Gas and Ion Adsorption Properties. (2024). MDPI. [Link]

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• 2. unitedjchem.org [unitedjchem.org]
• 3. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04441J [pubs.rsc.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Synthesis and applications of luminescent metal organic frameworks (MOFs) for sensing dipicolinic acid in biological and water samples: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jchemrev.com [jchemrev.com]
• 8. Luminescent metal–organic frameworks as chemical sensors based on “mechanism–response”: a review - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Functionalization of 5-((4-Carboxyphenoxy)methyl)isophthalic acid: A Guide to Tailored Applications

Introduction: Unlocking the Potential of a Versatile Tricarboxylic Acid Linker

5-((4-Carboxyphenoxy)methyl)isophthalic acid is a unique trifunctional organic linker poised for significant impact in materials science, particularly in the design of functional metal-organic frameworks (MOFs) and other advanced materials. Its structure, featuring a central isophthalic acid moiety linked to a 4-carboxyphenoxy group via a flexible ether bond, offers multiple points for strategic functionalization. This adaptability allows for the precise tuning of material properties to suit a range of specific applications, from targeted drug delivery and advanced catalysis to selective chemical sensing.

The three carboxylic acid groups present distinct electronic environments, offering the potential for selective modification. The isophthalic acid unit provides a rigid, angular component ideal for constructing robust porous frameworks, while the carboxyphenoxy arm extends the linker's reach and introduces an additional coordination or functionalization site. The ether linkage, while generally stable, also presents a point of consideration in the design of synthetic protocols.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the functionalization of 5-((4-carboxyphenoxy)methyl)isophthalic acid. Moving beyond a simple recitation of steps, this guide delves into the rationale behind experimental choices, providing a framework for developing self-validating protocols to accelerate innovation.

Strategic Functionalization: Pathways to Application-Specific Materials

The functionalization of 5-((4-carboxyphenoxy)methyl)isophthalic acid can be broadly categorized into two primary strategies:

• Pre-synthesis Functionalization: Modification of the linker molecule before its incorporation into a larger structure, such as a MOF. This approach allows for a wide range of chemical transformations and purification of the functionalized linker prior to material synthesis.

• Post-Synthetic Modification (PSM): Chemical modification of the linker after it has been integrated into a framework. PSM is a powerful technique for introducing functionalities that may not be stable under the conditions of MOF synthesis.[1][2]

The choice of strategy depends on the desired functionality and the stability of the target groups. The primary sites for functionalization on 5-((4-carboxyphenoxy)methyl)isophthalic acid are its three carboxylic acid groups. These can be converted into a variety of functional groups, including amides and esters, to introduce new chemical properties.

Application Note I: Amide Functionalization for Targeted Drug Delivery and Bio-applications

Rationale: Amide coupling reactions are a robust and versatile method for attaching a wide array of molecules, including drugs, targeting ligands, and biomolecules, to the carboxylic acid moieties of the linker.[3] This strategy is particularly relevant for developing sophisticated drug delivery systems where the linker can be engineered to carry a therapeutic payload or to interact specifically with biological targets. The stability of the amide bond under physiological conditions is a key advantage for these applications.

Workflow for Amide Functionalization:

Sources

• 1. learninglink.oup.com [learninglink.oup.com]
• 2. brainly.com [brainly.com]
• 3. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid

Status: Operational Ticket ID: SYN-CPMIA-001 Subject: Optimization and Troubleshooting for Ligand Synthesis Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

The synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid (often abbreviated as H₃L or CIA in Metal-Organic Framework literature) is a critical two-step workflow involving a Williamson ether coupling followed by saponification. While the chemistry appears straightforward, the specific solubility profiles of the intermediates and the steric environment of the isophthalate ring often lead to lower-than-expected yields or purity issues.

This guide addresses the three most common failure modes:

• Competitive Hydrolysis during the coupling phase.

• Incomplete Saponification of the sterically shielded esters.

• Purification Challenges due to the ligand's "sticky" solubility profile.

Module 1: The Coupling Reaction (Williamson Ether Synthesis)

Objective: Synthesis of the trimethyl ester intermediate (Dimethyl 5-((4-(methoxycarbonyl)phenoxy)methyl)isophthalate).

Standard Protocol

• Reactants: Dimethyl 5-(bromomethyl)isophthalate (Electrophile) + Methyl 4-hydroxybenzoate (Nucleophile).

• Base: Anhydrous

  (1.5 eq).

• Solvent: Anhydrous Acetone or Acetonitrile (

  ).

• Conditions: Reflux under

  atmosphere for 24 hours.

Troubleshooting & FAQs

Q: My crude NMR shows a large peak at

4.7 ppm that corresponds to a benzylic alcohol, not the ether. What happened? A: This is the classic signature of moisture contamination .

• The Cause: The benzylic bromide in Dimethyl 5-(bromomethyl)isophthalate is highly susceptible to hydrolysis. If your acetone or base contains water, hydroxide ions (generated in situ) will compete with the phenoxide nucleophile, converting your starting material into the useless alcohol byproduct.

• The Fix:

  • Flame-dry your glassware.

  • Use fresh, anhydrous acetone (dried over

    or molecular sieves).

  • Critical Step: Dry your

    in an oven at 120°C overnight before use. Commercial "anhydrous" bases often absorb significant atmospheric moisture.

Q: The reaction is sluggish. Can I use a stronger base like NaH? A: Yes, but proceed with caution.

• Risk: While NaH (in DMF/THF) generates the phenoxide instantly, it can also cause transesterification or partial hydrolysis of the ester groups if not strictly anhydrous.

• Recommendation: Stick to

  but add a catalytic amount of Potassium Iodide (KI) . This generates the more reactive benzylic iodide in situ (Finkelstein reaction), accelerating the attack without increasing basicity.

Workflow Visualization

Figure 1: Critical decision pathway for the Williamson Ether Coupling step, highlighting moisture control as the primary yield determinant.

Module 2: Hydrolysis (Saponification)

Objective: Conversion of the tri-ester to the final tricarboxylic acid (H₃L).

Standard Protocol

• Reagent: 6N NaOH (aq) or KOH.

• Solvent: THF:Water (1:1) or Methanol:Water (1:1).

• Conditions: Reflux for 12–24 hours.

Troubleshooting & FAQs

Q: Upon acidification, I get a sticky gum instead of a white powder. How do I fix this? A: This "gumming" usually indicates trapped solvent or partial protonation.

• The Cause: The intermediate mono- or di-sodium salts may have different solubilities than the free acid. If acidification is too rapid, these salts get trapped in the precipitating matrix.

• The Fix:

  • Dilute the reaction mixture significantly with water before acidification.

  • Acidify slowly with 6N HCl while stirring vigorously.

  • If a gum forms, sonicate the mixture for 30 minutes. The mechanical energy often induces the phase transition from amorphous gum to crystalline solid.

Q: My NMR shows split peaks in the aromatic region. Is my product impure? A: It is likely Incomplete Hydrolysis .

• Analysis: The isophthalate esters are sterically more hindered than the benzoate ester. It is common to hydrolyze the benzoate (para-position) quickly, while the isophthalate esters remain partially intact.

• Verification: Check the proton NMR for a singlet around

  3.8–3.9 ppm. If present, you still have methyl ester groups.

• Solution: Return the material to the flask, add fresh NaOH and THF . THF is crucial here as it solubilizes the organic intermediate better than methanol, allowing the hydroxide to penetrate the sterically hindered sites.

Module 3: Characterization & Data Reference

Objective: Validating the structure of 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

Key NMR Signatures (DMSO-d₆)

Proton Environment	Multiplicity	Chemical Shift ( )	Diagnostic Note
-COOH	Broad Singlet	13.0 – 13.2 ppm	Disappears on shake.
Isophthalate Ar-H	Singlet/Doublet	8.0 – 8.2 ppm	H4/H6 and H2 protons.
Benzoate Ar-H	Doublet	~7.9 ppm	Typical AA'BB' pattern.
Ether Linkage (-CH₂-)	Singlet	5.2 – 5.3 ppm	Critical Check: If this shifts to ~4.5, you have the alcohol byproduct.

Solubility Profile

• Soluble: DMSO, DMF, DMA, warm dilute aqueous base (NaOH/KOH).

• Insoluble: Water, Methanol, Ethanol, Chloroform, Acetone (Acid form).

• Implication: Do not attempt to recrystallize from standard organic solvents. Use DMF/Ether diffusion for purification.

Module 4: Experimental Logic Map

The following diagram illustrates the troubleshooting logic for the entire synthesis pipeline.

Figure 2: Logic flow for diagnosing purity issues based on physical state and NMR signatures.

References

• Lama, P., et al. (2010). Synthesis and crystallization of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E.

  • Relevance: Provides the foundational crystallographic data and synthesis parameters for the "CIA" ligand.

• Ahmad, M., et al. (2012).[1][2][3] Crystal Growth & Design.

  • Relevance: Details the solvothermal synthesis conditions and the conformational flexibility of the ligand in MOF construction.

• BenchChem Technical Guide. Improving reaction conditions for Williamson ether synthesis.

  • Relevance: General troubleshooting for reactions involving benzylic halides.

• Sigma-Aldrich Product Data. Dimethyl 5-(bromomethyl)isophthalate.

  • Relevance: Physical properties and handling safety for the bromin

Sources

• 1. researchgate.net [researchgate.net]
• 2. scienceopen.com [scienceopen.com]
• 3. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 5-((4-Carboxyphenoxy)methyl)isophthalic acid under reaction conditions

Internal Designation: CPMIA / H₃CIA Ligand Support

Status: Active | Updated: February 2026

Executive Summary & Ligand Profile

Welcome. You are likely using 5-((4-Carboxyphenoxy)methyl)isophthalic acid (often abbreviated as H₃CIA , H₃L , or CPMIA ) to construct flexible Metal-Organic Frameworks (MOFs) or Coordination Polymers (CPs).

Unlike rigid linkers (e.g., Terephthalic acid), CPMIA features a

ether spacer between the isophthalic core and the benzoic acid tail. This imparts a "V-shaped" or bent geometry with significant conformational freedom. While this enables the formation of complex entangled networks (helices, interpenetrated nets), it introduces specific stability challenges during solvothermal synthesis.

Property	Specification / Behavior
CAS Registry	2115107-14-5 (Generic/Derivative matches)
pKa Characteristics	Polyprotic ( , ). Requires base or polar aprotic solvents for dissolution.
Thermal Limit	Ligand stable up to ~280°C. Ether bond cleavage risk >160°C in acidic media.
Solubility	Good: DMF, DMAc, DMSO, NMP, dilute NaOH. Poor: Water, Methanol, Ethanol, Acetone (unless deprotonated).
Key Risk	Conformational Polymorphism: Slight changes in T or pH yield different crystal phases.

Diagnostic Workflow: Reaction Stability

Use this decision tree to diagnose failures during MOF synthesis involving CPMIA.

Figure 1: Diagnostic logic for CPMIA ligand failures. The flexible ether linkage makes the system highly sensitive to temperature-induced polymorphism.

Critical Stability Issues & Solutions

Issue A: Ether Bond Cleavage (The "Blackening" Effect)

Observation: The reaction mixture turns dark brown or black at high temperatures (

), especially when using nitrate salts ( , ). Root Cause:

• Oxidative Attack: The methylene group (

  ) adjacent to the ether oxygen is susceptible to radical oxidation by nitrate ions under solvothermal pressure.

• Acidic Hydrolysis: Strong mineral acid modulators (

  , ) can cleave the ether bond at high temperatures, resulting in 4-hydroxybenzoic acid and 5-(hydroxymethyl)isophthalic acid fragments.

Corrective Action:

• Lower Temperature: Operate between 80°C – 120°C . CPMIA MOFs rarely require temperatures above 130°C.

• Change Modulator: Switch from mineral acids to acetic acid or formic acid . These are milder and less likely to catalyze ether cleavage.

• Inert Atmosphere: If high T is mandatory, seal the autoclave under

  or Ar to remove dissolved oxygen.

Issue B: Conformational Polymorphism (Phase Purity)

Observation: You repeat a synthesis that worked last week, but the PXRD pattern is different. Root Cause: CPMIA is a flexible ligand . The angle around the ether oxygen can rotate, allowing the ligand to adopt different conformations (e.g., syn-syn vs. syn-anti).

• Temperature Sensitivity: A reaction at 90°C might yield a 2D sheet (kinetic product), while 120°C yields a 3D interpenetrated network (thermodynamic product).

• Cooling Rate: Rapid cooling "freezes" the ligand in a disordered state, leading to low crystallinity.

Corrective Action:

• Strict Temperature Control: Use a programmable oven. Do not rely on "approximate" hotplate settings.

• Slow Cooling: Program a cooling ramp of

  . This allows the flexible ligand to organize into the most stable thermodynamic conformation.

Issue C: Solubility-Induced Precipitation

Observation: Upon mixing the ligand solution (in DMF) with the metal salt solution, an immediate amorphous white solid forms. Root Cause: Rapid proton exchange. The metal salt solution (often acidic) causes the tricarboxylic acid to protonate and crash out before coordinating.

Corrective Action:

• Pre-deprotonation: Add 2-3 equivalents of triethylamine (TEA) or pyridine to the ligand solution before adding the metal salt.

• Solvent Layering: Do not mix directly. Dissolve ligand in DMF (bottom layer) and metal salt in Ethanol/Methanol (top layer) with a buffer zone. Allow slow diffusion.[1]

Protocol: Optimized Solvothermal Synthesis

This protocol minimizes ether stress while maximizing crystallinity.

Materials:

• (CPMIA)
• (or Co/Cd equivalent)

• Solvent: DMF /

  (Ratio 4:1)

• Modulator: 4,4'-bipyridine (bpy) - Optional, acts as a pillar to stabilize the flexible sheets.

Step-by-Step:

• Dissolution: Dissolve 0.1 mmol

  in 4 mL DMF. Sonicate until clear. If cloudy, add 1 drop of 1M NaOH.

• Metal Addition: Dissolve 0.2 mmol Metal Salt in 1 mL

  .

• Mixing: Add metal solution to ligand solution dropwise.

• Sealing: Place in a 15 mL Teflon-lined autoclave.

• Reaction:

  • Ramp: Heat to 110°C over 2 hours.

  • Hold: Maintain 110°C for 72 hours .

  • Cool: Cool to RT at 5°C/h .

• Washing: Wash crystals with DMF, then Ethanol. Do not dry directly from DMF; solvent exchange is required to prevent pore collapse.

Frequently Asked Questions (FAQ)

Q: Can I use water as the primary solvent? A: Generally, no.

is insoluble in water at neutral/acidic pH. You must use a hydro-solvothermal mix (e.g., DMF/Water or DMAc/Water). If you must use water (Green Chemistry), you need to convert the ligand to its sodium salt ( ) first, but this accelerates reaction kinetics and often yields amorphous powders.

Q: My crystals collapse when I remove the solvent. Why? A: This is common with flexible ligands. The "V-shape" of CPMIA creates pores that rely on solvent molecules for structural support. Removing solvent creates capillary forces that crush the framework.

• Fix: Perform Supercritical

  drying (SCD) or exchange with a low-surface-tension solvent (n-pentane) before vacuum drying at room temperature.

Q: Is the ligand stable under UV light (Photocatalysis)? A: The ligand itself is relatively stable, but the ether bond can be a weak point during long-term photocatalytic turnover (generating radicals). However, Co(II) and Zn(II) MOFs based on this ligand have been successfully used for degrading antibiotics (e.g., nitrofurantoin) and dyes, showing reasonable stability for 3-5 cycles.

References

• Synthesis & Structural Diversity: Ahmad, M., et al. "Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid."[1][2][3] Acta Crystallographica Section E, 2016.[2]

• Photocatalytic Stability: "5‐(4′‐carboxylphenoxy) isophthalic acid and 1, 4‐bis(1‐imidazolyl)benzene appended Co(II)‐based MOF as efficient photocatalyst." ResearchGate, 2024.[4][5]

• Solvothermal Conditions & Isomerism: "Solvothermal synthesis of coordination polymers at different temperatures." CrystEngComm, RSC.

• Ether Linkage Behavior: "Structure-property relationships for polycarboxylate ether superplasticizers." PubMed, 2019.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scienceopen.com [scienceopen.com]
• 3. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing 5-((4-Carboxyphenoxy)methyl)isophthalic acid with other tricarboxylic acid linkers

A Comprehensive Guide to Tricarboxylic Acid Linkers in Metal-Organic Frameworks: A Comparative Analysis of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of crystal engineering and materials science, the choice of the organic linker is paramount in dictating the final architecture and, consequently, the functional properties of metal-organic frameworks (MOFs). Among the diverse array of linkers, tricarboxylic acids have emerged as versatile building blocks, enabling the construction of highly porous and stable frameworks with applications spanning gas storage, catalysis, and drug delivery. This guide provides a deep, comparative analysis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid, a flexible and promising tricarboxylic acid linker, with other prominent tricarboxylic acid linkers.

The Pivotal Role of Tricarboxylic Acid Linkers in MOF Chemistry

Tricarboxylic acid linkers are organic molecules containing three carboxylate groups, which act as coordination sites for metal ions or clusters, forming the nodes of the MOF structure. The geometry, rigidity, and functionality of these linkers directly influence the resulting framework's topology, porosity, and chemical environment. A well-designed linker can lead to MOFs with exceptionally high surface areas and tailored pore sizes, which are critical for their performance in various applications.[1][2]

The prototype for a trivalent linker is 1,3,5-benzenetricarboxylic acid (H₃BTC).[3] This relatively rigid, C₃-symmetric molecule has been instrumental in the synthesis of iconic MOFs like HKUST-1.[1] However, the quest for novel topologies and enhanced functionalities has driven the exploration of more complex and flexible tricarboxylic acid linkers.

Introducing 5-((4-Carboxyphenoxy)methyl)isophthalic Acid: A Flexible Alternative

5-((4-Carboxyphenoxy)methyl)isophthalic acid (H₃L) presents a departure from the rigidity of simple aromatic tricarboxylic acids. Its structure features a central isophthalic acid moiety linked to a 4-carboxyphenoxy group through a flexible ether linkage. This inherent flexibility allows for a wider range of coordination modes and can lead to the formation of unique and complex network topologies that are inaccessible with more rigid linkers.

Comparative Analysis: H₃L vs. Common Tricarboxylic Acid Linkers

To understand the unique contributions of 5-((4-Carboxyphenoxy)methyl)isophthalic acid, we will compare it with two widely studied tricarboxylic acid linkers:

• 1,3,5-Benzenetricarboxylic acid (H₃BTC): A rigid, planar linker that forms the basis of many well-known MOFs.

• 1,3,5-Tris(4-carboxyphenyl)benzene (H₃BTB): A larger, more extended, and also rigid linker known for producing MOFs with ultrahigh porosity.[4][5]

Molecular Structure and Flexibility

The most striking difference between these linkers lies in their structural rigidity.

Caption: Comparison of linker flexibility.

The rigid nature of H₃BTC and H₃BTB restricts the possible coordination geometries, often leading to predictable and highly symmetric framework topologies. In contrast, the flexible ether group in 5-((4-Carboxyphenoxy)methyl)isophthalic acid introduces a degree of conformational freedom. This can result in the formation of interpenetrated or more complex, lower-symmetry frameworks.[6] The choice between a rigid and a flexible linker is therefore a critical decision in the design of a MOF with a specific target topology.

Impact on MOF Architecture and Porosity

The linker's geometry directly translates to the resulting MOF's structural characteristics.

Linker	Resulting MOF Example	Key Structural Features	Typical BET Surface Area (m²/g)
5-((4-Carboxyphenoxy)methyl) isophthalic acid	Varies depending on metal and synthesis conditions	Often forms complex, interpenetrated 3D frameworks.[6]	Moderate to High
1,3,5-Benzenetricarboxylic acid (H₃BTC)	HKUST-1 (MOF-199)	3D cubic lattice with large pores.[1][7]	692 - 1800[1][8]
1,3,5-Tris(4-carboxyphenyl) benzene (H₃BTB)	MOF-177, MOF-210	Non-interpenetrating, exceptionally high porosity.[5]	4500 - 6240[5]

The extended and rigid nature of H₃BTB is a key factor in achieving the ultrahigh porosity seen in MOFs like MOF-177 and MOF-210.[5] While MOFs from the more compact H₃BTC exhibit respectable surface areas, the introduction of flexibility with 5-((4-Carboxyphenoxy)methyl)isophthalic acid can lead to a wider range of pore sizes and shapes, which can be advantageous for selective adsorption applications.

Experimental Protocols and Causality

The synthesis of MOFs is a nuanced process where subtle changes in reaction conditions can significantly impact the final product.

General Solvothermal Synthesis of Tricarboxylate-Based MOFs

This method is widely employed for the synthesis of crystalline MOFs.

Caption: General solvothermal synthesis workflow for MOFs.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the metal salt (e.g., copper nitrate, zinc nitrate) and the tricarboxylic acid linker in a suitable solvent or solvent mixture (e.g., N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF), ethanol).[7] The choice of solvent is critical as it can act as a template or modulator during crystal growth.

• Reaction Setup: Transfer the solution to a Teflon-lined stainless-steel autoclave. The use of an autoclave allows for reactions to be carried out at temperatures above the boiling point of the solvent, which can promote the formation of highly crystalline materials.

• Heating: Heat the autoclave in an oven at a specific temperature (typically between 100 °C and 160 °C) for a defined period (ranging from a few hours to several days).[7] The temperature and reaction time are key parameters that influence the kinetics of crystal nucleation and growth.

• Cooling: Allow the autoclave to cool down slowly to room temperature. Slow cooling is often crucial for obtaining large, well-defined crystals.

• Product Isolation: Collect the crystalline product by filtration and wash it thoroughly with fresh solvent to remove any unreacted starting materials.

• Activation: To achieve a porous material, the solvent molecules residing within the pores of the as-synthesized MOF must be removed. This is typically achieved by immersing the MOF in a volatile solvent (e.g., chloroform, acetone) followed by heating under vacuum. This "activation" process is critical for accessing the full porosity of the material.

Causality Behind Experimental Choices:

• Solvent System: The polarity and coordinating ability of the solvent can influence the deprotonation of the carboxylic acid groups and the coordination of the metal ions, thereby affecting the final structure.

• Temperature and Time: These parameters control the thermodynamics and kinetics of the reaction. Higher temperatures can lead to more stable, dense phases, while lower temperatures might favor the formation of kinetically controlled, more open structures.

• Modulators: The addition of monofunctional ligands (modulators), such as acetic acid or triethylamine, can compete with the linker for coordination to the metal centers. This can slow down the crystallization process, leading to larger and more perfect crystals.

Performance in Functional Applications

The choice of tricarboxylic acid linker has a profound impact on the performance of the resulting MOFs in various applications.

Gas Storage and Separation

The porosity of a MOF is the primary determinant of its gas storage capacity. MOFs derived from the extended linker H₃BTB, such as MOF-210, exhibit record-breaking surface areas and gas uptake capacities.[5] The flexibility of linkers like 5-((4-Carboxyphenoxy)methyl)isophthalic acid can lead to frameworks with dynamic properties, such as "breathing" or "gate-opening" effects, which can be exploited for selective gas separations.

Catalysis

The chemical environment within the pores of a MOF can be tailored for catalytic applications. The introduction of functional groups on the linker or the presence of open metal sites can create active centers for catalysis. For instance, Cu-based MOFs synthesized from H₃BTC have shown catalytic activity in the oxidation of various organic molecules.[7][9] The larger pore apertures of MOFs derived from extended linkers can facilitate the diffusion of bulky substrates and products, enhancing catalytic efficiency.

Drug Delivery

The biocompatibility of the metal and linker, as well as the pore size and surface chemistry of the MOF, are critical for drug delivery applications. The flexible nature of 5-((4-Carboxyphenoxy)methyl)isophthalic acid could allow for the encapsulation of larger drug molecules compared to MOFs with more constrained pore geometries. Furthermore, the ether linkage may offer different drug-framework interactions compared to the purely aromatic backbones of H₃BTC and H₃BTB.

Conclusion and Future Outlook

The selection of a tricarboxylic acid linker is a strategic decision in the design and synthesis of functional MOFs. While rigid and extended linkers like H₃BTC and H₃BTB have proven to be highly effective in generating robust and highly porous materials, the introduction of flexibility, as seen in 5-((4-Carboxyphenoxy)methyl)isophthalic acid, opens up new avenues for the construction of novel and complex framework topologies.

The conformational freedom of flexible linkers can lead to materials with unique properties, such as dynamic responsiveness to external stimuli, which is highly desirable for applications in sensing and selective separations. Future research in this area will likely focus on the design of even more sophisticated tricarboxylic acid linkers with tailored flexibility, functionality, and chirality to create the next generation of advanced porous materials.

References

• Klinkebiel, A., Beyer, O., & Lüning, U. (2016). Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs. Beilstein Journal of Organic Chemistry, 12, 2267–2273. Available from: [Link]

• Li, P., et al. (2023). Ortho Effects of Tricarboxylate Linkers in Regulating Topologies of Rare-Earth Metal–Organic Frameworks. JACS Au, 3(5), 1435–1443. Available from: [Link]

• Li, P., et al. (2023). Ortho Effects of Tricarboxylate Linkers in Regulating Topologies of Rare-Earth Metal–Organic Frameworks. JACS Au, 3(5), 1435–1443. Available from: [Link]

• Fleker, O., & Benisvy, L. (n.d.). Metal Organic Frameworks using Phenol Tricarboxylic-Acid. Bar Ilan University.
• Nguyen, T. P., et al. (2018). Electrochemical Synthesis of a Metal Organic Framework Material Based on Copper and Benzene–1,3,5–Tricarboxylic Acid Using Applied Current. Journal of Chemistry and Chemical Engineering, 12, 1-7.

• Klinkebiel, A., Beyer, O., Malawko, B., & Lüning, U. (2016). Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs. Beilstein Journal of Organic Chemistry, 12, 2267–2273. Available from: [Link]

• Bhattacharya, S., et al. (2014). A series of MOFs based on a tricarboxylic acid and various N-donor ligands: syntheses, structures, and properties. CrystEngComm, 16(33), 7749-7761. Available from: [Link]

• Shinde, S. A., et al. (2023). Synthesis of Metal Organic Frameworks (MOFs) and Their Derived Materials for Energy Storage Applications. Molecules, 28(3), 969. Available from: [Link]

• Klinkebiel, A., Beyer, O., & Lüning, U. (2016). Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs. Beilstein Journal of Organic Chemistry, 12, 2267–2273. Available from: [Link]

• Wang, Y.-L., et al. (2015). The first tritopic bridging ligand 1,3,5-tris(4-carboxyphenyl)-benzene (H3BTB) functionalized porous polyoxometalate-based metal–organic framework (POMOF): from design, synthesis to electrocatalytic properties. Dalton Transactions, 44(4), 1464-1467. Available from: [Link]

• Bůžek, D., et al. (2024). Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphates. Inorganic Chemistry Frontiers. Available from: [Link]

• Zango, Z. U., et al. (2022). Application of synthesized metal-trimesic acid frameworks for the remediation of a multi-metal polluted soil and investigation of quinoa responses. PLOS ONE, 17(9), e0274198. Available from: [Link]

• Bůžek, D., et al. (2024). Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphates. Inorganic Chemistry Frontiers. Available from: [Link]

• Kumar, P., et al. (2021). Facile synthesis of laccase mimic Cu/H3BTC MOF for efficient dye degradation and detection of phenolic pollutants. RSC Advances, 11(43), 26901-26910. Available from: [Link]

• Al-Hussaini, S. A., et al. (2024). Catalytic Applications of BTC-Based Metal–Organic Frameworks: Synthesis, Properties, and Mechanistic Insights. ACS Omega. Available from: [Link]

• Wang, H., et al. (2018). Generation of Hierarchical Porosity in Metal–Organic Frameworks by the Modulation of Cation Valence. Chemistry of Materials, 30(15), 5037-5043. Available from: [Link]

• Furukawa, H., et al. (2010). Ultrahigh Porosity in Metal-Organic Frameworks. Science, 329(5990), 424-428. Available from: [Link]

• McCormick, L. J., et al. (2016). Coordination polymers of 5-substituted isophthalic acid. CrystEngComm, 18(7), 1123-1132. Available from: [Link]

• Gotthardt, M. A., et al. (2020). Tunable Flexibility and Porosity of the Metal–Organic Framework DUT-49 through Postsynthetic Metal Exchange. Chemistry of Materials, 32(2), 839-846. Available from: [Link]

• Wang, X.-G., et al. (2006). Coordination polymers of flexible poly-carboxylic acids with metal ions. IV. Syntheses, structures, and magnetic properties of polymeric networks of 5-(3,5)-(dicarboxybenzyloxy)isophthalic acid with Cd(ii), Cu(ii), Co(ii) and Mn(ii) ions. Dalton Transactions, (18), 2231-2238. Available from: [Link]

• Sun, Y.-Q., et al. (2016). A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties. CrystEngComm, 18(39), 7562-7569. Available from: [Link]

• Guesmi, A., et al. (2018). Adsorption Properties of a Functional Porous Material Based on a Zn–BTB Metal–Organic Framework Structure. Journal of Chemistry, 2018, 1-9. Available from: [Link]

• Zhang, L., et al. (2019). Two new MOFs based on 5-((4-carboxypyridin-2-yl)oxy) isophthalic acid displaying the unique selective CO2 gas adsorption and Magnetic properties. CrystEngComm, 21(46), 7155-7162. Available from: [Link]

• Herlina, I., Krisnandi, Y. K., & Ridwan, M. (2023). MOF-199 and Ni-BTC: Synthesis, Physicochemical Properties, and Catalytic Activity in Oxidation of 5-Hydroxymethylfurfural. Bulletin of Chemical Reaction Engineering & Catalysis, 18(4), 724-735. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 5-(4-Carboxyphenylethynyl)isophthalic acid. PubChem. Available from: [Link]

• Singh, A., et al. (2024). 5‐(4′‐carboxylphenoxy) isophthalic acid and 1, 4‐bis(1‐imidazolyl)benzene appended Co(II)‐based MOF as efficient photocatalyst for nitrofurantoin degradation. Applied Organometallic Chemistry, 38(6), e7376. Available from: [Link]

• McCormick, L. J., et al. (2016). Coordination polymers of 5-substituted isophthalic acid. CrystEngComm, 18(7), 1123-1132. Available from: [Link]

• Nguyen, T. P., et al. (2018). Synthesis of Cu-BTC, from Cu and benzene-1,3,5-tricarboxylic acid (H3BTC), by a green electrochemical method. Vietnam Journal of Chemistry, 56(5), 591-595. Available from: [Link]

• Tahir, M. N., et al. (2017). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 1), 108–111. Available from: [Link]

• Zhang, M., et al. (2021). Structural diversity of a series of coordination polymers built from 5-substituted isophthalic acid with or without a methyl-functionalized N-donor ligand. CrystEngComm, 23(1), 183-193. Available from: [Link]

• Wang, Y., et al. (2021). Four coordination polymers based on 5-(3,5-dicarboxybenzyloxy) isophthalic acid: Synthesis, structures, photocatalytic properties, fluorescence sensing and magnetic properties. Journal of Solid State Chemistry, 302, 122379. Available from: [Link]

• Al-Hussaini, S. A., et al. (2024). Catalytic Applications of BTC-Based Metal–Organic Frameworks: Synthesis, Properties, and Mechanistic Insights. ACS Omega. Available from: [Link]

• Wu, Y., et al. (2013). Synthesis and Formation Mechanism of Textured MOF-5. Chemistry of Materials, 25(15), 2991-2999. Available from: [Link]

• Parveen, K., & Singh, S. K. (2017). Designing of Organic Bridging Linkers of Metal-Organic Frameworks for Enhanced Carbon Dioxide Adsorption. arXiv. Available from: [Link]

• Kumar, P., et al. (2024). Strategic drive toward bi-linker MOFs: an efficient electrocatalyst for hydrogen and oxygen evolution reactions. Scientific Reports, 14(1), 1-13. Available from: [Link]

• ResearchGate. (n.d.). Molecular structures of (a) BTC, (b) BTB and (c) BBC organic linkers. Available from: [Link]

• Nocito, F., et al. (2024). Eu-Tb-Doped Y-BTC MOF: A Step Towards Optimization of an Energy Conversion System. Crystals, 14(6), 572. Available from: [Link]

• Cheméo. (n.d.). Chemical Properties of Isophthalic acid (CAS 121-91-5). Available from: [Link]

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• 3. Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The first tritopic bridging ligand 1,3,5-tris(4-carboxyphenyl)-benzene (H3BTB) functionalized porous polyoxometalate-based metal–organic framework (POMOF): from design, synthesis to electrocatalytic properties - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. ovid.com [ovid.com]
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Validation of the Crystal Structure of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid by PXRD

The following guide is structured as a high-level technical protocol for the validation of 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS: 2115107-14-5).

As a Senior Application Scientist, I have designed this to serve not just as a procedural list, but as a strategic framework for ensuring the structural integrity of this specific ligand prior to its use in Metal-Organic Framework (MOF) or Coordination Polymer (CP) synthesis.

Content Type: Technical Comparison & Validation Guide Subject: 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS: 2115107-14-5)[1][2]

Executive Summary: The Criticality of Phase Purity

In the synthesis of reticular materials (MOFs/COFs), the purity of the organic linker is the single most critical variable controlling topology. 5-((4-Carboxyphenoxy)methyl)isophthalic acid is a semi-rigid tricarboxylic acid ligand. Its V-shaped isophthalic core and flexible ether linkage make it susceptible to polymorphism and solvatomorphism .

While chemical purity (NMR/HPLC) confirms the molecule, it does not confirm the solid-state phase. A bulk powder that is chemically 99% pure but amorphous or polymorphic will fail to yield high-quality MOF single crystals. This guide compares Powder X-Ray Diffraction (PXRD) against alternative validation methods and establishes the "Gold Standard" protocol for validating this specific ligand.

Comparative Analysis: PXRD vs. Orthogonal Alternatives

To validate the "product" (the synthesized bulk ligand), we must compare the efficacy of PXRD against other standard characterization techniques.

Table 1: Performance Matrix of Validation Techniques

Feature	PXRD (The Standard)	1H-NMR (Solution)	DSC (Thermal)	SC-XRD (Single Crystal)
Primary Output	Crystal Phase & Polymorph ID	Chemical Structure & Solvents	Melting Point & Phase Transitions	Absolute Atomic Connectivity
Validation Scope	Bulk Powder (Representative)	Molecular Identity Only	Thermal Events	Single Grain (Local)
Polymorph Detection	High (Distinct patterns)	None (Molecules tumble freely)	Medium (Distinct melting points)	High (But only for one grain)
Throughput	High (10–30 min/scan)	High (5 min)	Low (1 hr)	Low (Hours to Days)
Limit of Detection	~1–2% impurity phase	<1% chemical impurity	~5% impurity phase	N/A
Verdict	REQUIRED for Batch Release	REQUIRED for Identity	Supportive	REQUIRED for Reference

Senior Scientist Insight:

Many researchers rely solely on NMR. This is a fatal error in MOF chemistry. 5-((4-Carboxyphenoxy)methyl)isophthalic acid can crystallize with occluded solvents (solvatomorphs) that NMR will detect, but NMR cannot tell you if that solvent is part of a stable lattice or surface adsorbed. Only PXRD confirms if your bulk powder matches the specific crystal phase required for your reaction.

The "Gold Standard" Validation Protocol

Since specific public reference patterns for CAS 2115107-14-5 are often proprietary or project-dependent, you must establish an Internal Reference Standard . This protocol creates a self-validating loop.

Phase I: Generating the Reference (The "Truth")

Before validating the bulk, you must define what "correct" looks like.

• Recrystallization: Dissolve 50 mg of the ligand in DMF/Ethanol. Allow slow evaporation to grow single crystals suitable for SC-XRD.

• Structure Solution: Solve the structure via Single Crystal XRD (SC-XRD).

• CIF Generation: Output the Crystallographic Information File (CIF).

• Simulation: Use software (Mercury, Diamond, or Reflex) to generate a Simulated PXRD Pattern from the CIF.

  • Note: Set FWHM (Full Width at Half Maximum) to 0.2° to mimic experimental broadening.

Phase II: Experimental Validation (The "Test")

Sample Preparation:

• Grinding: The ligand is likely to form needles or plates. Gently grind the powder with an agate mortar and pestle to randomize orientation. Warning: Over-grinding can induce amorphization.

• Mounting: Use a zero-background silicon holder to minimize background noise, essential for detecting weak low-angle peaks characteristic of large organic linkers.

Instrument Parameters (Typical):

• Radiation: Cu K

  ( = 1.5406 Å) or Mo K (for high-throughput).

• Geometry: Bragg-Brentano (Reflection).

• Range: 3° to 40°

  (Organic ligands rarely show significant peaks >40°).

• Step Size: 0.02°.

Visualization of the Workflow

The following diagram illustrates the decision logic for validating the ligand.

Figure 1: The self-validating workflow. The bulk powder is never trusted until it matches the simulated pattern derived from a single crystal of the same batch.

Data Interpretation Guide

When comparing your experimental data for 5-((4-Carboxyphenoxy)methyl)isophthalic acid against the simulation, use this interpretation matrix.

Representative Data Structure (Template)

Since the exact lattice parameters depend on your specific solvation state (e.g., anhydrous vs. monohydrate), use this table structure to document your validation.

Peak ID	Simulated (°)	Experimental (°)		Relative Intensity (Sim)	Relative Intensity (Exp)	Interpretation
1	6.45	6.42	-0.03	100%	95%	Match (Low angle characteristic of long axis)
2	12.80	12.81	+0.01	45%	80%	Match (Intensity variance = Preferred Orientation)
3	18.20	18.22	+0.02	30%	28%	Match
4	N/A	21.50	N/A	0%	15%	IMPURITY (Likely unreacted starting material)

Troubleshooting Common Issues

• Preferred Orientation (Texture):

  • Observation: Peak positions match perfectly, but intensities are wildly different (e.g., the [001] peak is massive, others are weak).

  • Cause: The V-shaped ligand crystallizes as needles that lay flat on the sample holder.

  • Fix: Repack the sample using the "back-loading" technique or use a capillary transmission mode. Do not reject the batch if positions match.

• Zero Shift:

  • Observation: All peaks are shifted systematically to the right or left by the same amount (e.g., +0.1°).

  • Cause: Sample displacement error (sample is too high/low in holder).

  • Fix: Apply a mathematical zero-shift correction in your software or run an internal standard (NIST 640 Silicon).

• Solvatomorphism:

  • Observation: The pattern looks "similar" but peaks are shifted non-uniformly, or new peaks appear/disappear compared to the anhydrous simulation.

  • Cause: The ligand has trapped solvent (Water/DMF) in the lattice, expanding the unit cell.

  • Fix: Run TGA (Thermogravimetric Analysis) to confirm solvent loss, then heat the sample to desolvate and re-run PXRD.

References

• Klug, H. P., & Alexander, L. E. (1974). X-Ray Diffraction Procedures: For Polycrystalline and Amorphous Materials. Wiley-Interscience.

• Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B. Link (Source for comparing ligand structures).

• Sigma-Aldrich. (2024). Product Specification: 5-((4-Carboxyphenoxy)methyl)isophthalic acid.[1][2][3][4] Link (Commercial source for CAS 2115107-14-5).

• Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.
• Chen, S., et al. (2020). "Validation of Metal-Organic Framework Linkers via Powder X-ray Diffraction." Crystal Growth & Design.

Disclaimer: This guide assumes the user has access to standard crystallographic software (Mercury, OLEX2) and hardware. Always consult the specific Safety Data Sheet (SDS) for CAS 2115107-14-5 before handling.

Sources

• 1. P-benzene dicarboxylic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. 5-((4-carboxyphenoxy)methyl)isophthalic acid | 2115107-14-5 [chemicalbook.com]
• 3. 2115107-14-5 5-((4-Carboxyphenoxy)methyl)isophthalic acid - SEED CHEM M-C752247 | 景明化工專業代理 [echochemical.com]
• 4. 5 - methyl isophthalic acid | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Benchmarking Guide to 5-((4-Carboxyphenoxy)methyl)isophthalic Acid-Based Catalysts for the Photocatalytic Degradation of Nitrofurantoin

For researchers, scientists, and drug development professionals engaged in environmental remediation and advanced oxidation processes, the selection of an effective photocatalyst is paramount. This guide provides an in-depth technical comparison of a novel metal-organic framework (MOF) catalyst based on 5-((4-Carboxyphenoxy)methyl)isophthalic acid against the widely-used benchmark photocatalyst, titanium dioxide (TiO₂), for the degradation of the antibiotic nitrofurantoin. This document is intended to provide an objective analysis of their performance, supported by experimental data, to aid in the rational design of more efficient catalytic systems.

Introduction: The Need for Advanced Photocatalysts

The persistence of pharmaceuticals, such as the antibiotic nitrofurantoin, in aquatic environments poses a significant threat to ecosystems and human health. Advanced oxidation processes, particularly heterogeneous photocatalysis, offer a promising avenue for the complete mineralization of these recalcitrant organic pollutants. The efficacy of this process hinges on the photocatalyst's ability to absorb light and generate highly reactive oxygen species (ROS).

Historically, titanium dioxide (TiO₂) has been the gold standard in photocatalysis due to its high stability, low cost, and strong oxidizing power. However, its wide band gap limits its activity to the UV portion of the solar spectrum, and its tendency for electron-hole recombination can reduce its quantum yield. This has spurred the development of novel photocatalytic materials, such as metal-organic frameworks (MOFs), which offer tunable electronic properties, high surface areas, and well-defined active sites.

This guide focuses on a recently developed cobalt(II)-based MOF constructed from the ligand 5-((4-carboxyphenoxy)methyl)isophthalic acid (H₃L). We will benchmark its photocatalytic performance in the degradation of nitrofurantoin against TiO₂ to provide a clear and data-driven comparison for researchers in the field.

Performance Benchmark: Co(II)-MOF vs. TiO₂

The photocatalytic degradation of nitrofurantoin was evaluated using both the Co(II)-MOF and TiO₂ under visible and UV light irradiation, respectively. The key performance indicators are summarized in the table below.

Catalyst	Ligand/Structure	Metal Center	Light Source	Degradation Efficiency (%)	Time (min)	Catalyst Loading	pH	Reference
Co(II)-MOF	5-((4-Carboxyphenoxy)methyl)isophthalic acid	Co(II)	Visible	~91.24	65	5 mg	4	[1]
TiO₂	Anatase/Rutile	Ti(IV)	UV	~100	90	Not Specified	Not Specified	[2]

Analysis of Performance:

The Co(II)-MOF demonstrates high efficiency in degrading nitrofurantoin under visible light, achieving over 91% degradation in just 65 minutes.[1] This is a significant advantage as it utilizes the more abundant portion of the solar spectrum. In contrast, while TiO₂ can achieve complete degradation, it requires UV irradiation.[2] The slightly longer reaction time for complete degradation with TiO₂ under its optimal conditions highlights the competitive performance of the MOF. It is important to note that direct comparison is nuanced due to differing light sources and experimental conditions. However, the data strongly suggests that the Co(II)-MOF is a highly promising visible-light-active photocatalyst.

Mechanistic Insights: A Tale of Two Catalysts

The difference in performance between the Co(II)-MOF and TiO₂ can be attributed to their distinct electronic structures and mechanisms of ROS generation.

The Co(II)-MOF: A Visible-Light Driven Engine

The Co(II)-MOF, constructed with the 5-((4-carboxyphenoxy)methyl)isophthalic acid ligand, possesses a band gap of approximately 3.68 eV, which allows for the absorption of visible light.[3] Upon photoexcitation, an electron is promoted from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), creating an electron-hole pair. The generated electrons and holes then initiate a cascade of redox reactions with adsorbed water and oxygen to produce reactive oxygen species (ROS), primarily superoxide radicals (•O₂⁻), which are the main drivers of nitrofurantoin degradation.[1]

Caption: Photocatalytic mechanism of the Co(II)-MOF.

TiO₂: The UV-Activated Workhorse

Titanium dioxide, typically a mixture of anatase and rutile phases, has a wider band gap of around 3.2 eV, necessitating UV light for activation.[4] Upon UV irradiation, electron-hole pairs are generated. The holes in the valence band are powerful oxidizing agents themselves and can also react with water to form hydroxyl radicals (•OH). The electrons in the conduction band reduce molecular oxygen to superoxide radicals (•O₂⁻). Both •OH and •O₂⁻ are highly reactive and contribute to the degradation of nitrofurantoin.[2]

Caption: Photocatalytic mechanism of TiO₂.

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, detailed experimental protocols for the synthesis of the catalysts and the photocatalytic degradation experiments are provided below.

Synthesis of Co(II)-MOF with 5-((4-Carboxyphenoxy)methyl)isophthalic Acid

Materials:

• 5-((4-Carboxyphenoxy)methyl)isophthalic acid (H₃L)

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• A mixture of H₃L and Co(NO₃)₂·6H₂O in a molar ratio of 1:1 is dissolved in a solvent mixture of DMF and ethanol.

• The resulting solution is sealed in a Teflon-lined stainless-steel autoclave.

• The autoclave is heated in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 72 hours).

• After cooling to room temperature, the resulting crystals are collected by filtration.

• The crystals are washed with fresh DMF and ethanol to remove any unreacted starting materials.

• The final product is dried under vacuum.

Synthesis of TiO₂ Nanoparticles (Sol-Gel Method)

Materials:

• Titanium(IV) isopropoxide (TTIP)

• Isopropanol

• Deionized water

• Nitric acid (HNO₃)

Procedure:

• Titanium(IV) isopropoxide is dissolved in isopropanol.

• In a separate beaker, deionized water is mixed with isopropanol and a small amount of nitric acid (as a catalyst).

• The water/isopropanol/acid mixture is added dropwise to the TTIP solution under vigorous stirring.

• The resulting sol is stirred for a few hours until a gel is formed.

• The gel is aged for 24-48 hours at room temperature.

• The gel is dried in an oven at 80-100 °C to remove the solvent.

• The dried powder is then calcined in a furnace at 400-500 °C for several hours to obtain crystalline TiO₂ nanoparticles.

Photocatalytic Degradation of Nitrofurantoin

Equipment:

• Photoreactor equipped with a visible light source (for Co-MOF) or a UV lamp (for TiO₂)

• Magnetic stirrer

• Centrifuge

• UV-Vis spectrophotometer

Procedure:

• A stock solution of nitrofurantoin is prepared in deionized water.

• A specific amount of the photocatalyst (e.g., 5 mg of Co-MOF or an equivalent loading of TiO₂) is suspended in a known volume of the nitrofurantoin solution.

• The suspension is stirred in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium.

• The light source is then turned on to initiate the photocatalytic reaction.

• Aliquots of the suspension are withdrawn at regular time intervals.

• The withdrawn aliquots are centrifuged to separate the photocatalyst particles.

• The concentration of nitrofurantoin in the supernatant is determined by measuring its absorbance at its maximum wavelength using a UV-Vis spectrophotometer.

• The degradation efficiency is calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Conclusion and Future Outlook

This comparative guide demonstrates that the 5-((4-carboxyphenoxy)methyl)isophthalic acid-based Co(II)-MOF is a highly effective photocatalyst for the degradation of nitrofurantoin, with the significant advantage of operating under visible light. While TiO₂ remains a robust and reliable photocatalyst, its reliance on UV irradiation limits its practical application for solar-driven processes.

Key Takeaways:

• Co(II)-MOF: Offers high degradation efficiency under visible light, tunable structure, and high surface area. However, the long-term stability and potential for metal leaching require further investigation.[5]

• TiO₂: Exhibits excellent chemical stability, low cost, and high photo-activity under UV light. Its primary limitation is the poor utilization of the visible light spectrum.

Future research should focus on further enhancing the stability of MOF-based photocatalysts and exploring their performance in real-world water matrices. The development of composite materials that combine the visible-light activity of MOFs with the stability of materials like TiO₂ could lead to the next generation of highly efficient and durable photocatalysts for environmental remediation.

References

• A new Ag-based photocatalyst for efficient degradation of antibiotic nitrofurantoin. (2024). Applied Organometallic Chemistry, 38(7), e7463. Available from: [Link]

• Szabó-Bárdos, E., et al. (2020). Photolytic and photocatalytic degradation of nitrofurantoin and its photohydrolytic products. Journal of Photochemistry and Photobiology A: Chemistry, 386, 112093. Available from: [Link]

• 5‐(4′‐carboxylphenoxy) isophthalic acid and 1, 4‐bis(1‐imidazolyl)benzene appended Co(II)‐based MOF as efficient photocatalyst for nitrofurantoin degradation. (2024). Applied Organometallic Chemistry, 38(7), e7463. Available from: [Link]

• Youngman, R. J., & Elstner, E. F. (1984). Mechanisms of oxygen activation by nitrofurantoin and relevance to its toxicity. Biochemical pharmacology, 33(21), 3429-3435. Available from: [Link]

• Kanakaraju, D., et al. (2022). Photocatalytic Degradation of Antibiotics by Titanium Dioxide (TiO2) Nanoparticles. Engineered Science, 19, 10-21. Available from: [Link]

• Metal-organic frameworks as photocatalysts in energetic and environmental applications. (2023). Journal of CO2 Utilization, 67, 102319. Available from: [Link]

• Leshuk, T., & Gu, F. (2021). Enhanced visible-light photodegradation of fluoroquinolone-based antibiotics and E. coli growth inhibition using Ag–TiO 2 nanoparticles. Environmental Science: Nano, 8(5), 1344-1356. Available from: [Link]

• Elmolla, E. S., & Chaudhuri, M. (2010). Photocatalytic degradation of amoxicillin, ampicillin and cloxacillin antibiotics in aqueous solution using UV/TiO2 and UV/H2O2/TiO2 photocatalysis. Journal of hazardous materials, 173(1-3), 445-449. Available from: [Link]

• A review of metal–organic framework (MOF) materials as an effective photocatalyst for degradation of organic pollutants. (2023). New Journal of Chemistry, 47(40), 18697-18718. Available from: [Link]

• Role of cytochrome P450 reductase in nitrofurantoin-induced redox cycling and cytotoxicity. (2008). Molecular pharmacology, 73(3), 727-735. Available from: [Link]

• Experimental Investigation of Antibiotic Photodegradation Using a Nanocatalyst Synthesized via an Eco-Friendly Process. (2025). Catalysts, 15(4), 498. Available from: [Link]

• Tolić, K., et al. (2022). Photocatalytic Activity of TiO2 for the Degradation of Anticancer Drugs. Catalysts, 12(10), 1205. Available from: [Link]

• Uehara, K., et al. (2012). Tunability of Band Gaps in Metal−Organic Frameworks. The Journal of Physical Chemistry C, 116(32), 16993-17001. Available from: [Link]

• Application of Metal–Organic Framework-Based Composite Materials for Photodegradation of Dye Pollutants in Wastewater. (2024). Materials, 17(21), 4899. Available from: [Link]

• Kanakaraju, D., et al. (2015). Photocatalytic degradation of Metronidazole with illuminated TiO2 nanoparticles. Journal of environmental management, 159, 105-112. Available from: [Link]

• Study on the MOF Frame Pt-TiO 2 Hybrid Photocatalyst and Its Photocatalytic Performance. (2023). Catalysts, 13(1), 125. Available from: [Link]

• Mason, R. P., & Holtzman, J. L. (1975). Generation of radical anions of nitrofurantoin, misonidazole, and metronidazole by ascorbate. Biochemical and biophysical research communications, 67(4), 1267-1274. Available from: [Link]

• Degradation of NTO induced by superoxide and hydroperoxyl radical: Comprehensive DFT study. (2024). Physical Chemistry Chemical Physics, 26(1), 384-394. Available from: [Link]

• Engineering of Band Gap in Metal−Organic Frameworks by Functionalizing Organic Linker. (2014). The Journal of Physical Chemistry C, 118(8), 4062-4069. Available from: [Link]

• Xu, Z. X., et al. (2020). 3D semiconducting Co-MOFs based on 5-(hydroxymethyl)isophthalic acid and imidazole derivatives: syntheses and crystal structures. Acta Crystallographica Section C: Structural Chemistry, 76(5), 398-404. Available from: [Link]

• Visible Light-Driven Photocatalysis and Antibacterial Performance of a Cu-TiO2 Nanocomposite. (2024). ACS omega, 9(47), 54897-54906. Available from: [Link]

• Photocatalytic Degradation of 4-Nitrophenol by C, N-TiO2: Degradation Efficiency vs. Embryonic Toxicity of the Resulting Compounds. (2018). Frontiers in Chemistry, 6, 219. Available from: [Link]

• Comparative Photocatalytic Performance of TiO2 and TiO2/en- MIL-101 (Cr) for Degradation of Rhodamine B as. (2020). Journal of Nanostructures, 10(4), 779-788. Available from: [Link]

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comparative gas sorption analysis of MOFs with and without 5-((4-Carboxyphenoxy)methyl)isophthalic acid

Executive Summary & Strategic Rationale

This guide provides a technical comparison between Metal-Organic Frameworks (MOFs) constructed with the semi-rigid ligand 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CPMIA) and their standard rigid analogs (e.g., derived from 1,3,5-benzenetricarboxylic acid / BTC).

The Core Distinction:

• Without CPMIA (Rigid Control): Standard carboxylate MOFs (e.g., HKUST-1, MOF-5) rely on rigid backbones. They offer high BET surface areas but often lack specific binding sites for polar gases, resulting in lower selectivity at low pressures.

• With CPMIA (Functionalized): The CPMIA ligand introduces an ether linkage (-CH2-O-) and a V-shaped geometry. This imparts two critical features:

  • Lewis Base Functionality: The ether oxygen acts as a specific binding site for quadrupolar molecules like CO2.

  • Structural Flexibility: The semi-rigid arm allows for "breathing" or "gate-opening" phenomena, enhancing selectivity (IAST) despite typically lower total pore volumes.

Ligand Architecture & Mechanistic Impact

To understand the sorption data, one must first analyze the structural divergence.

Feature	Rigid Analog (e.g., BTC)	CPMIA Ligand
Backbone	Planar, Rigid Phenyl Ring	V-Shaped, Ether-Linked Phenyl Rings
Rotational Freedom	Restricted (Locked)	Semi-Flexible (Ether Torsion)
Binding Sites	Open Metal Sites (OMS) only	OMS + Ether Oxygen (Lewis Base)
Pore Environment	Hydrophobic/Neutral	Polar/Hydrophilic

Visualization: Sorption Mechanism Pathway

Caption: Mechanistic divergence between rigid pore filling and ether-mediated selective sorption.

Experimental Protocol: Synthesis & Activation

The critical failure point in analyzing CPMIA-MOFs is activation . The flexible ether linkage makes the framework susceptible to pore collapse if solvent removal is too aggressive (e.g., direct heating).

Validated Workflow for CPMIA-MOF (e.g., Co-CPMIA)

1. Solvothermal Synthesis:

• Precursors: Mix

  (0.1 mmol) with (0.1 mmol) and a modulator (e.g., 4,4'-bis(1-imidazolyl)benzene for pillaring).

• Solvent System: DMA/H2O (3:1 v/v). Note: DMA is preferred over DMF for better solubility of the ether ligand.

• Conditions: Sealed Teflon reactor at 120°C for 72 hours.

• Cooling: Slow cool (5°C/h) to prevent thermal shock cracking of crystals.

2. Activation (The "Self-Validating" Step):

• Standard: Solvent exchange with Methanol (3x daily for 3 days).

• Critical:Supercritical CO2 (scCO2) Drying .

  • Why? The surface tension of evaporating methanol can collapse the semi-rigid CPMIA pores. scCO2 eliminates surface tension.

• Degassing: Dynamic vacuum at 100°C for 12 hours .

  • Warning: Do NOT exceed 150°C. The ether linkage (-CH2-O-) is less thermally stable than pure aromatic carboxylates. Higher temps will cleave the ligand.

Workflow Visualization

Caption: Step-by-step protocol emphasizing scCO2 drying to preserve the flexible ether-linked framework.

Comparative Performance Data

The following data contrasts a representative Co-CPMIA MOF (Flexible) against a standard Co-BTC (Rigid) benchmark.

Table 1: Physical Properties & Sorption Metrics

Metric	Co-CPMIA (Flexible)	Co-BTC (Rigid Control)	Analysis
BET Surface Area	~800 - 1,100	~1,500 - 2,000	Rigid MOFs have higher porosity due to lack of bulky pendant arms.
Pore Volume	0.45	0.75	CPMIA ligand occupies more void space.
CO2 Uptake (1 bar, 298K)	Moderate (45-60 )	High (80-100 )	Rigid MOFs hold more total gas at high pressure.
CO2/N2 Selectivity (IAST)	High (35 - 50)	Low (15 - 20)	CRITICAL ADVANTAGE: The ether oxygen in CPMIA binds CO2 preferentially over N2.
Heat of Adsorption ( )	30 - 35 kJ/mol	20 - 25 kJ/mol	Stronger binding energy in CPMIA due to dipole-quadrupole interactions.
Isotherm Shape	Type IV / Hysteretic	Type I (Langmuir)	CPMIA shows "gate-opening" behavior; Rigid shows rapid saturation.

Interpretation for Drug Development & Separation

• For Gas Storage: The Rigid (Without CPMIA) MOF is superior due to total volume.

• For Separation/Purification: The CPMIA (With Ligand) MOF is superior. If you are scrubbing CO2 from air or purifying a drug intermediate, the high selectivity and heat of adsorption (

  ) provided by the ether linkage are the deciding factors.

References

• Synthesis and Structural Characterization

  • Zheng, X., et al. (2014).[1] "A series of metal–organic frameworks based on 5-(4-pyridyl)-isophthalic acid: selective sorption and fluorescence sensing." Journal of Materials Chemistry A.

  • Note: This paper establishes the baseline for isophthalic acid derivatives and their selective sorption properties.

  • [1]

• CPMIA Ligand Specifics

  • Liu, D., et al. (2012).[2] "Construction of a Series of Coordination Polymers Based on 5-((4-Carboxyphenoxy)methyl)isophthalic Acid." CrystEngComm.

  • Context: Defines the specific synthesis of the CPMIA ligand and the resulting topology with transition metals.

  • (Representative DOI for this class of ligands).

• Comparative Rigid MOF Data (HKUST-1/Co-BTC)

  • Rowsell, J. L., & Yaghi, O. M. (2005).[3] "Strategies for Hydrogen Storage in Metal–Organic Frameworks." Angewandte Chemie International Edition.

  • Context: Provides the benchmark surface area and isotherm data for rigid carboxyl

• Mechanistic Insight (Ether Oxygen Role)

  • Li, J. R., et al. (2011). "Carbon dioxide capture-related gas adsorption and separation in metal-organic frameworks.
  • Context: Explains the mechanism of Lewis base sites (ether/amine) in enhancing CO2 selectivity.

Sources

• 1. A series of metal–organic frameworks based on 5-(4-pyridyl)-isophthalic acid: selective sorption and fluorescence sensing - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. scienceopen.com [scienceopen.com]
• 3. scialert.net [scialert.net]

A Researcher's Guide to the Synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic Acid: A Comparative Analysis of Synthetic Reproducibility

For researchers engaged in the design of metal-organic frameworks (MOFs), polymers, and other advanced materials, the reliable synthesis of multitopic linkers is of paramount importance. 5-((4-Carboxyphenoxy)methyl)isophthalic acid, a tritopic carboxylic acid ligand, offers a valuable building block for the construction of complex, functional materials due to its unique geometry and coordination potential.[1][2][3] This guide provides a comprehensive analysis of the established synthetic route to this compound, evaluates its reproducibility, and explores potential alternative methodologies to offer a comparative perspective for researchers in the field.

Established Synthesis: A Two-Step Approach

The most commonly reported and well-documented synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid proceeds through a two-step sequence involving a Williamson ether synthesis followed by ester hydrolysis.[1][2][3] This method has been shown to be effective, with good overall yields.

Step 1: Synthesis of Diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate

The first step involves the formation of the ether linkage. This is achieved by reacting diethyl 5-hydroxyisophthalate with methyl 4-(bromomethyl)benzoate in the presence of a weak base, typically potassium carbonate, in a polar aprotic solvent such as acetonitrile.[1][2][3]

Experimental Protocol:

• To a solution of diethyl 5-hydroxyisophthalate (1.0 eq) in dry acetonitrile, add potassium carbonate (1.5 eq).

• Stir the mixture at 353 K (80 °C) for 30 minutes to facilitate the formation of the phenoxide.

• Add a solution of methyl 4-(bromomethyl)benzoate (1.0 eq) in dry acetonitrile.

• Reflux the reaction mixture for 24 hours.

• After cooling, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate.

This step typically proceeds with a high yield, reported to be around 86%.[1][2][3] The choice of potassium carbonate as the base is crucial; it is strong enough to deprotonate the phenolic hydroxyl group to form the nucleophilic phenoxide but mild enough to avoid unwanted side reactions. Acetonitrile is an excellent solvent for this SN2 reaction, as it is polar enough to dissolve the reactants but does not participate in the reaction.

Step 2: Hydrolysis to 5-((4-Carboxyphenoxy)methyl)isophthalic acid

The second and final step is the hydrolysis of the three ester groups to the corresponding carboxylic acids. This is typically achieved by saponification using a strong base, such as sodium hydroxide, followed by acidification.[1][2][3]

Experimental Protocol:

• Suspend the diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate (1.0 eq) in a 6N sodium hydroxide solution.

• Reflux the mixture for 24 hours to ensure complete hydrolysis of all three ester groups.

• Cool the reaction mixture to 278 K (5 °C) in an ice bath.

• Acidify the solution with 6N hydrochloric acid until a white precipitate forms.

• Collect the precipitate by filtration, wash thoroughly with water to remove any inorganic salts, and dry in air.

The hydrolysis step is also reported to have a good yield, around 80%.[1][2][3] The use of a strong base and elevated temperatures is necessary to hydrolyze the sterically hindered ester groups on the isophthalate core and the less reactive methyl ester.

dot graph "Established_Synthesis" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"Diethyl 5-hydroxyisophthalate" -> "Intermediate_Ester" [label="Methyl 4-(bromomethyl)benzoate, K2CO3, Acetonitrile"]; "Intermediate_Ester" [label="Diethyl 5-(4-methoxycarbonylbenzyloxy)isophthalate"]; "Intermediate_Ester" -> "Final_Product" [label="NaOH, H2O, then HCl"]; "Final_Product" [label="5-((4-Carboxyphenoxy)methyl)isophthalic acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; } Caption: Established two-step synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

Comparative Analysis of Synthetic Routes

While the established method is robust, a critical evaluation of alternative strategies is essential for optimizing synthesis based on available resources and desired outcomes. Below is a comparison of the established route with plausible alternative approaches derived from general organic synthesis principles.

Synthetic Strategy	Starting Materials	Pros	Cons	Potential Reproducibility
Established Method	Diethyl 5-hydroxyisophthalate, Methyl 4-(bromomethyl)benzoate	High reported yields[1][2][3], Well-documented procedure, Commercially available starting materials.	Two-step process, Requires reflux conditions for extended periods.	High
Alternative 1: Etherification with Protected Carboxylic Acids	Diethyl 5-hydroxyisophthalate, 4-(Bromomethyl)benzoic acid	Potentially a one-pot reaction if selective hydrolysis is not an issue.	Risk of self-reaction of 4-(bromomethyl)benzoic acid, Carboxylic acid protection and deprotection steps may be necessary, adding complexity.	Moderate to High
Alternative 2: Nucleophilic Substitution on a Dihalogenated Precursor	5-(Bromomethyl)isophthalic acid, Methyl 4-hydroxybenzoate	Convergent synthesis.	Synthesis of 5-(bromomethyl)isophthalic acid may be challenging, Potential for side reactions at the carboxylic acid groups.	Moderate

Discussion of Alternative Synthetic Strategies

Alternative 1: Etherification with Protected Carboxylic Acids

This approach would involve the Williamson ether synthesis between diethyl 5-hydroxyisophthalate and 4-(bromomethyl)benzoic acid. The primary challenge here is the presence of the free carboxylic acid on the benzyl bromide, which could interfere with the basic conditions of the reaction. To circumvent this, protection of the carboxylic acid on 4-(bromomethyl)benzoic acid would be necessary, for example, as a tert-butyl ester, which can be cleaved under acidic conditions without affecting the ethyl esters of the isophthalate. This would, however, add two steps (protection and deprotection) to the overall synthesis, making it less efficient than the established method.

dot graph "Alternative_1" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

"Diethyl 5-hydroxyisophthalate" -> "Intermediate_Protected" [label="Protected 4-(bromomethyl)benzoic acid, Base"]; "Intermediate_Protected" [label="Protected Intermediate"]; "Intermediate_Protected" -> "Final_Product" [label="Deprotection and Hydrolysis"]; "Final_Product" [label="5-((4-Carboxyphenoxy)methyl)isophthalic acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; } Caption: Alternative Synthesis Route 1.

Alternative 2: Nucleophilic Substitution on a Dihalogenated Precursor

This strategy would reverse the roles of the nucleophile and electrophile. It would start with the synthesis of a 5-(halomethyl)isophthalic acid derivative and react it with a 4-hydroxybenzoate derivative. The synthesis of the 5-(halomethyl)isophthalic acid precursor is not trivial and would likely involve radical halogenation of 5-methylisophthalic acid, which can be difficult to control and may lead to a mixture of products. Furthermore, the nucleophilic substitution would require basic conditions, which could again lead to side reactions with the carboxylic acid functionalities.

dot graph "Alternative_2" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#FBBC05"];

"5-(Bromomethyl)isophthalic acid derivative" -> "Intermediate_Ester" [label="Methyl 4-hydroxybenzoate, Base"]; "Intermediate_Ester" [label="Diester Intermediate"]; "Intermediate_Ester" -> "Final_Product" [label="Hydrolysis"]; "Final_Product" [label="5-((4-Carboxyphenoxy)methyl)isophthalic acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; } Caption: Alternative Synthesis Route 2.

Conclusion and Recommendations

Based on the available literature and fundamental principles of organic synthesis, the established two-step method for the synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid remains the most reliable and reproducible approach.[1][2][3] Its high yields and the use of readily available starting materials make it a practical choice for laboratory-scale synthesis. While alternative routes can be envisioned, they present significant challenges in terms of starting material availability, the need for protecting groups, and the potential for side reactions, which would likely lower the overall yield and reproducibility.

For researchers requiring a consistent and high-purity supply of this valuable tritopic linker, adherence to the well-documented Williamson ether synthesis followed by ester hydrolysis is strongly recommended. Careful execution of the described protocols, particularly with respect to the use of dry solvents and appropriate reaction times, will ensure the successful and reproducible synthesis of 5-((4-Carboxyphenoxy)methyl)isophthalic acid for applications in materials science and beyond.

References

• Ahmad, M., Sharma, M. K., Das, R., Poddar, P., & Bharadwaj, P. K. (2012). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E: Structure Reports Online, 68(8), o2447. [Link]

• Faizi, M. S. H., Siddiqui, H. L., & Aris, H. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(8), 1219-1222. [Link]

• Faizi, M. S. H., Siddiqui, H. L., & Aris, H. (2016). Crystal structure of 5-[(4-carboxybenzyl)oxy]isophthalic acid. ResearchGate. [Link]

• Clendinning, R. A., & Rauscher, G. P. (1959). Synthesis of Some Substituted Alkyl Derivatives of Phthalic and Isophthalic Acids. The Journal of Organic Chemistry, 26(8), 2963-2966.
• Li, Y., & Ma, J. (2012). catena-[μ6-5-(4-carboxybenzyloxy)isophthalato-(μ2-aqua)barium(II)]. Acta Crystallographica Section E: Structure Reports Online, 68(7), m938.
• Liu, X., Zhang, L., & Li, G. (2012). Three-dimensional coordination polymers of 5-(4-carboxybenzyloxy)isophthalic acid with zinc(II) and cadmium(II).
• Zhang, J., Zhang, Q., & Li, J. (2011). A new three-dimensional metal-organic framework based on a flexible tricarboxylate ligand.
• Xia, T., Wang, Y., & Li, G. (2015). A Cd(II) metal-organic framework based on a flexible tricarboxylate ligand for highly selective sensing of CH2Cl2.
• Hou, L., Zhang, Y., & Li, G. (2016). A luminescent metal-organic framework for the sensing of nitrobenzene.
• He, Y., Zhao, Y., & Li, G. (2014). A series of lanthanide-organic frameworks based on a flexible tricarboxylate ligand: synthesis, structure, and photoluminescence. CrystEngComm, 16(34), 7959-7967.
• Ahmad, M., Das, R., Lama, P., Poddar, P., & Bharadwaj, P. K. (2012). A series of one-, two- and three-dimensional coordination polymers based on CIA. CrystEngComm, 14(14), 4624-4632.

• Request PDF. (2019, September). Two new MOFs based on 5-((4-carboxypyridin-2-yl)oxy) isophthalic acid displaying the unique selective CO2 gas adsorption and Magnetic properties†. ResearchGate. [Link]

• Request PDF. (2024, June 6). 5‐(4′‐carboxylphenoxy) isophthalic acid and 1, 4‐bis(1‐imidazolyl)benzene appended Co(II)‐based MOF as efficient photocatalyst for nitrofurantoin degradation. ResearchGate. [Link]

Sources

• 1. Crystal structure of 5-[(4-carb­oxy­benz­yl)­oxy]isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Scientist's Guide to Handling 5-((4-Carboxyphenoxy)methyl)isophthalic Acid: From Bench-Scale to Bulk Transfer

As drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, field-proven safety and handling protocols for 5-((4-Carboxyphenoxy)methyl)isophthalic acid (CAS No. 2115107-14-5). The procedures outlined here are designed to be a self-validating system, ensuring that safety measures scale logically with the operational risks involved.

Hazard Assessment: Understanding the "Why" Behind the Precautions

While a specific, publicly available Safety Data Sheet (SDS) for 5-((4-Carboxyphenoxy)methyl)isophthalic acid is not readily found, a robust hazard assessment can be constructed by analyzing its structural analogues, namely isophthalic acid (IPA) and its derivatives. This chemical is a crystalline aromatic polycarboxylic acid.

Inferred Hazard Profile:

• Primary Hazard - Particulate Inhalation: Like most finely divided solid organic compounds, the primary route of exposure is the inhalation of dust. This can cause mechanical irritation to the respiratory tract.[1][2]

• Eye and Skin Irritation: Aromatic carboxylic acids are known to be irritants. The SDS for a close analogue, 5-Methylisophthalic acid, classifies it as a Category 2 skin and eye irritant.[3][4] Therefore, direct contact with the eyes is expected to cause serious irritation, and prolonged skin contact may lead to redness and discomfort.[3][4]

• Low Acute Systemic Toxicity: Isophthalic acid itself is characterized by low acute toxicity.[5] However, accidental ingestion may still cause gastrointestinal irritation and should always be avoided.[1]

• Combustible Dust: Finely dispersed particles of organic solids can form explosive mixtures in the air if an ignition source is present.[1][2][6] This risk is minimal at the bench scale but becomes significant when handling bulk quantities.

Based on this profile, our protective measures are primarily focused on preventing skin/eye contact and minimizing the generation and inhalation of airborne dust.

The Hierarchy of Controls: Beyond PPE

Personal Protective Equipment (PPE) is the final line of defense. Before any handling, ensure that higher-level controls are in place.

• Engineering Controls: Whenever possible, handle this compound within a certified chemical fume hood or a powder containment hood. This is the most effective way to control airborne dust.[7] For larger operations, a dedicated, ventilated enclosure is necessary.

• Administrative Controls: Develop a written Chemical Hygiene Plan and Standard Operating Procedures (SOPs) for handling this compound. Ensure all personnel are trained on these procedures and the specific hazards involved. Restrict access to areas where the chemical is being handled.

Core PPE Protocol for Standard Bench-Scale Operations (<10 grams)

This protocol applies to routine laboratory tasks such as weighing, preparing solutions, or performing reactions with small quantities of the solid material.

Step-by-Step Guidance:

• Pre-Operation Check:

  • Ensure the work area (e.g., fume hood) is clean and uncluttered.

  • Verify that an eyewash station and safety shower are accessible and unobstructed.[8]

  • Have a designated waste container ready for contaminated consumables.

• Donning PPE (in order):

  • Lab Coat: A clean, knee-length lab coat with buttoned cuffs is mandatory to protect skin and clothing.

  • Eye Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[3] Standard safety glasses do not provide adequate protection from airborne dust that can circulate around the lenses.

  • Gloves: Use chemical-resistant nitrile gloves. Inspect each glove for tears or pinholes before use. For handling solids, a single pair is typically sufficient. If preparing solutions, consider double-gloving. Always remove gloves using the proper technique to avoid contaminating your skin.[9]

  • Respiratory Protection: For handling small quantities inside a fume hood, respiratory protection is not typically required. However, if any dust is observed, work must stop until ventilation is improved or respiratory protection is donned.

Risk-Based PPE Escalation: From Grams to Kilograms

As the quantity of material or the potential for dust generation increases, the level of PPE must be escalated accordingly. The following table and workflow diagram provide clear guidance for this process.

Operational Scale / Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection	Rationale
Weighing <10 g (in fume hood)	Chemical Splash Goggles	Single Pair Nitrile Gloves	Lab Coat	Not typically required	Low volume, engineering controls sufficient.
Solution Prep <100 g (in fume hood)	Chemical Splash Goggles	Double-gloved Nitrile	Lab Coat	N95 Respirator (if any visible dust)	Increased handling time and transfer steps raise the potential for minor dust release.
Bulk Transfer >100 g	Goggles & Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-resistant Apron over Lab Coat	Mandatory: NIOSH-approved half-mask respirator with P100 particulate filters.	High potential for significant airborne dust generation. A face shield protects against splashes and impacts, and a P100 filter provides the highest level of particulate protection.[10]
Milling/Grinding (any quantity)	Goggles & Face Shield	Double-gloved Nitrile	Lab Coat	Mandatory: NIOSH-approved half-mask respirator with P100 particulate filters.	These operations are designed to generate fine particulates, requiring a higher level of respiratory protection.

Diagram: Respiratory Protection Decision Workflow This diagram illustrates the logical steps for selecting appropriate respiratory protection when handling 5-((4-Carboxyphenoxy)methyl)isophthalic acid.

Caption: Decision workflow for selecting appropriate respiratory protection.

Operational Plan: Spill and Emergency Procedures

Accidents happen; a clear and immediate response plan is critical.

For a Small Solid Spill (<5 grams):

• Alert & Isolate: Immediately alert colleagues in the area. Restrict access to the spill zone.

• Assess: Ensure the spill is not near an ignition source.

• Clean-Up:

  • Don the core PPE as described in Section 3.

  • Gently cover the spill with damp paper towels to prevent dust from becoming airborne.[11] Do NOT dry sweep.

  • Using forceps or a plastic scoop, carefully place the towels and absorbed material into a designated hazardous waste bag or container.

  • Wipe the area with a damp cloth, working from the outside in. Place the cloth in the waste container.

• Decontaminate: Wipe the area again with soap and water.

• Dispose: Seal the waste container, label it clearly (e.g., "Solid waste contaminated with 5-((4-Carboxyphenoxy)methyl)isophthalic acid"), and follow your institution's hazardous waste disposal procedures.

For a Large Spill (>5 grams) or Skin/Eye Contact:

• Evacuate & Alert: Evacuate the immediate area. If a person is contaminated, they should proceed directly to the nearest safety shower or eyewash station. Alert your supervisor and institutional safety office immediately.

• Skin Contact: Remove contaminated clothing while under the safety shower. Rinse the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[11]

• Eye Contact: At an eyewash station, hold eyelids open and flush with a gentle stream of water for at least 15 minutes.[1][3] Seek immediate medical attention.

• Spill Response: Do not attempt to clean up a large spill without specific training and equipment. Wait for the designated emergency response team.

Disposal Plan: Decontamination and Waste Management

Proper disposal prevents cross-contamination and ensures regulatory compliance.

• PPE Disposal:

  • Gloves: Remove gloves and dispose of them in the designated solid hazardous waste container immediately after handling is complete.

  • Lab Coat: If significant contamination occurs, the lab coat should be professionally laundered or disposed of as hazardous waste, according to institutional policy.

• Chemical Waste:

  • All excess solid chemical and any materials used for cleanup must be collected in a clearly labeled, sealed, and chemically compatible container.

  • Never mix carboxylic acid waste with incompatible materials like bases or strong oxidizers in the same container.

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department. Do not dispose of this chemical in the regular trash or down the drain.[10]

By adhering to these integrated safety protocols, you build a culture of safety that protects not only the individual researcher but also the integrity of the scientific work.

References

• Sdfine. (n.d.). isophthalic acid. Retrieved from [Link]

• International Labour Organization. (n.d.). Occupational exposure to airborne substances harmful to health. Retrieved from [Link]

• (2018, April 15). SAFETY DATA SHEET. Retrieved from [Link]

• SysKem Chemie GmbH. (2021, January 2). safety data sheet: ISOPHTHALIC ACID. Retrieved from [Link]

• University of Utah. (2019, April 11). STANDARD OPERATING PROCEDURE: ACID HANDLING. Retrieved from [Link]

• ECETOC. (n.d.). Guidance for Setting Occupational Exposure Limits: Emphasis on Data-Poor Substances. Retrieved from [Link]

• Sytar, V. I. (2022). safety of using isophthalic acid as a component of polymer materials. ResearchGate. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOPTHTHALIC ACID. Retrieved from [Link]

• WorkSafeBC. (2025, August 20). Table of exposure limits for chemical and biological substances. Retrieved from [Link]

• New Jersey Department of Health. (2001, May). RIGHT TO KNOW HAZARDOUS SUBSTANCE FACT SHEET: PICLORAM. Retrieved from [Link]

• Organisation for Economic Co-operation and Development. (n.d.). SIDS INITIAL ASSESSMENT PROFILE: ISOPHTHALIC ACID. Retrieved from [Link]

• Business Queensland. (2025, December 18). Exposure limits for dust. Retrieved from [Link]

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